5-Methylpyridin-2-YL trifluoromethanesulfonate

• CAS: 154447-03-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

Abstract: This guide provides a comprehensive technical overview for the synthesis of 5-Methylpyridin-2-YL trifluoromethanesulfonate, a critical intermediate in modern organic synthesis, particularly for drug development and materials science. This document moves beyond a simple recitation of steps to explore the underlying chemical principles, the rationale for methodological choices, and the critical safety protocols required for a successful and safe synthesis. The primary synthetic route detailed herein is the triflation of 5-methyl-2-pyridone (the tautomeric form of 2-hydroxy-5-methylpyridine) using trifluoromethanesulfonic anhydride. This guide is intended for researchers, chemists, and drug development professionals who require a functional, in-depth understanding of this important transformation.

Introduction: The Strategic Importance of Pyridyl Triflates

5-Methylpyridin-2-YL trifluoromethanesulfonate is a key heterocyclic building block. Its value lies in the transformation of a phenolic hydroxyl group into a trifluoromethanesulfonate (triflate) group. The triflate anion (CF₃SO₃⁻) is an exceptionally good leaving group, rendering the C2 position of the pyridine ring highly activated for a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions.

This activation strategy is fundamental to modern cross-coupling chemistry. While the parent 2-hydroxypyridine is relatively inert in many coupling reactions, its corresponding triflate is a versatile substrate for powerful transformations such as:

• Suzuki-Miyaura Coupling: Reaction with boronic acids to form biaryl compounds.[1][2]

• Negishi Coupling: Coupling with organozinc reagents.[3]

• Buchwald-Hartwig Amination: Formation of C-N bonds.

• Sonogashira Coupling: Formation of C-C triple bonds.

Therefore, the reliable synthesis of 5-Methylpyridin-2-YL trifluoromethanesulfonate is a critical enabling step for the construction of complex molecular architectures found in many pharmaceutical and agrochemical agents.[4]

Synthetic Pathway and Mechanism

The most direct and widely adopted method for synthesizing pyridyl triflates is the reaction of the corresponding pyridinol/pyridone with a powerful triflating agent, most commonly trifluoromethanesulfonic anhydride (Tf₂O).[5]

2.1. Precursor Synthesis: From Amine to Pyridone

The starting material, 5-methyl-2-pyridone, is not always readily available and often must be synthesized. A standard and reliable method begins with the diazotization of 2-amino-5-methylpyridine.

In this process, the primary amine is treated with a nitrous acid source (e.g., NaNO₂ in acidic solution) at low temperatures to form an unstable diazonium salt.[3][6] This salt is then hydrolyzed by heating, replacing the diazonium group with a hydroxyl group to yield the desired 2-hydroxy-5-methylpyridine, which exists in equilibrium with its more stable tautomeric form, 5-methyl-2-pyridone.[3][6]

2.2. The Triflation Reaction: Mechanism and Rationale

The core of the synthesis is the O-triflation of 5-methyl-2-pyridone.

Mechanism:

• Deprotonation: A non-nucleophilic base, typically pyridine, deprotonates the hydroxyl group of the 2-pyridone tautomer. This generates the corresponding pyridinolate anion, which is a much stronger nucleophile.

• Nucleophilic Attack: The pyridinolate anion attacks one of the highly electrophilic sulfur atoms of trifluoromethanesulfonic anhydride (Tf₂O).

• Displacement: The triflate group is transferred to the oxygen atom, displacing a molecule of triflate anion and forming the final product. The base also serves to neutralize the triflic acid (TfOH) generated as a byproduct during the reaction.

Causality Behind Experimental Choices:

• Why Triflic Anhydride (Tf₂O)? Tf₂O is one of the most reactive electrophilic triflating agents available.[7] Its high reactivity ensures efficient conversion of the relatively stable pyridinolate.

• Why a Non-Nucleophilic Base? A base like pyridine is used because it is strong enough to deprotonate the substrate but is a poor enough nucleophile that it does not compete in reacting with the highly electrophilic Tf₂O.

• Why Anhydrous Conditions? Triflic anhydride reacts violently and exothermically with water.[8][9] All reagents, solvents, and glassware must be scrupulously dried, and the reaction must be run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent decomposition of the anhydride and ensure high yields.[9]

• Why Low Temperature? The reaction is highly exothermic. Conducting the addition of Tf₂O at low temperatures (e.g., 0°C or below) is critical for controlling the reaction rate, minimizing the formation of side products, and ensuring safety.[3][10]

Detailed Experimental Protocol

This protocol is adapted from a verified procedure published in Organic Syntheses, a highly trusted source for reproducible chemical methods.[3]

3.1. Materials and Equipment

Reagent/Material	CAS No.	Molecular Formula	M.W. ( g/mol )	Notes
2-Hydroxy-5-methylpyridine	1003-68-5	C₆H₇NO	109.13	Also known as 5-methyl-2-pyridone. Must be dry.
Trifluoromethanesulfonic Anhydride	358-23-6	C₂F₆O₅S₂	282.14	Extremely corrosive and moisture-sensitive.[9]
Pyridine (Anhydrous)	110-86-1	C₅H₅N	79.10	Use as both base and solvent. Must be anhydrous.
Dichloromethane (CH₂Cl₂)	75-09-2	CH₂Cl₂	84.93	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	For drying organic layers.

Equipment:

• Two-necked round-bottom flask or Schlenk flask

• Magnetic stirrer and stir bar

• Inert gas line (Nitrogen or Argon) with bubbler

• Rubber septa

• Syringes and needles

• Low-temperature bath (e.g., acetone/ice)

• Separatory funnel

• Rotary evaporator

3.2. Step-by-Step Synthesis Procedure

• Reaction Setup: A 200-mL Schlenk flask containing a magnetic stir bar is dried in an oven and cooled under a stream of dry nitrogen. The flask is capped with a rubber septum.

• Charge Reagents: The flask is charged with 2-hydroxy-5-methylpyridine (4.85 g, 44.4 mmol) and anhydrous pyridine (140 mL).[3] The mixture is stirred until the solid is fully dissolved.

• Cooling: The flask is immersed in an acetone/ice bath to cool the solution to approximately -12°C.[3]

• Addition of Triflating Agent: Trifluoromethanesulfonic anhydride (15.1 g, 53.5 mmol, ~1.2 equivalents) is drawn into a dry syringe and added rapidly but carefully to the stirred, cold solution via the septum.[3] An exothermic reaction will occur, but the cold bath will help maintain temperature control.

• Reaction: The solution is stirred at 0°C for 30 minutes.[3]

• Workup - Quenching: The reaction mixture is poured into a separatory funnel containing 150 mL of cold water.

• Workup - Extraction: The aqueous mixture is extracted with dichloromethane (3 x 100 mL).[3]

• Drying and Concentration: The combined organic layers are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.[3] The product is often obtained as an oil or low-melting solid of sufficient purity for subsequent steps.

3.3. Visualization of Experimental Workflow

Caption: Workflow for the synthesis of 5-Methylpyridin-2-YL trifluoromethanesulfonate.

Safety and Handling: A Self-Validating Protocol

Trustworthiness in a protocol is built on a foundation of safety. The reagents used in this synthesis are hazardous and require strict adherence to safety procedures.

• Trifluoromethanesulfonic Anhydride (Tf₂O):

  • Hazard: Extremely corrosive and a strong lachrymator. Causes severe skin burns and eye damage.[8][9] Reacts violently with water, alcohols, and strong bases.[8][11]

  • Handling: ALWAYS handle in a well-ventilated chemical fume hood.[8][11][12] Wear robust personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber or laminate), safety goggles, a face shield, and a flame-resistant lab coat.[8][11] Use only dry glassware and syringes. Transfers should be conducted under an inert atmosphere.[9] To avoid violent reactions, ALWAYS add the anhydride to other reagents; NEVER add water or other nucleophiles to the anhydride.[8]

  • Spills: Absorb small spills with an inert material like sand or vermiculite and place in a sealed container for disposal.[8]

• Pyridine:

  • Hazard: Flammable liquid with a harmful vapor. It is toxic if ingested, inhaled, or absorbed through the skin. Has a very strong, unpleasant odor.

  • Handling: Use in a chemical fume hood and wear appropriate PPE. Keep away from ignition sources.

• Dichloromethane (CH₂Cl₂):

  • Hazard: Volatile solvent and a suspected carcinogen.

  • Handling: Minimize exposure by handling only in a fume hood.

Visualization of Chemical Transformation

Caption: Overall chemical transformation for the synthesis of the target triflate.

References

• Dehghani, A., et al. (2020). Synthesis of Imidazo[1,2-a]pyridines: Triflic Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines. The Journal of Organic Chemistry, 86(1). [Link]

• Carl ROTH. Trifluoroacetic anhydride Safety Data Sheet. [Link]

• PrepChem. Synthesis of 5-(diphenylmethyl)-2-pyridone. [Link]

• Dehghani, A., et al. (2020). Synthesis of Imidazo[1,2-a]pyridines: Triflic Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines. The Journal of Organic Chemistry. [Link]

• Smith, A. P., et al. (2002). Synthesis of 4-, 5-, and 6-Methyl-2,2'-bipyridine by a Negishi Cross-Coupling Strategy: 5-Methyl-2,2'-bipyridine. Organic Syntheses, 78, 51. [Link]

• Frank, R. L., et al. (1951). 5-Ethyl-2-methylpyridine. Organic Syntheses, 31, 58. [Link]

• Lee, H. G., Milner, P. J., & Buchwald, S. L. (2013). An Improved Catalyst System for the Pd-Catalyzed Fluorination of (Hetero)Aryl Triflates. Organic Letters, 15(21), 5602–5605. [Link]

• Baraznenok, I. L., Nenajdenko, V. G., & Balenkova, E. S. (2000). Chemical Transformations Induced by Triflic Anhydride. Tetrahedron, 56(20), 3077-3119. [Link]

• Dow Chemical Company. (1984).

• Akkurt, M., et al. (2011). 5-Methyl-2-pyridone. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2440. [Link]

• Adger, B. M., et al. (1995). Synthesis of 2-Hydroxy-5-methylpyridine. Organic Syntheses, 72, 95. [Link]

• Comins, D. L., et al. (1997). Pyridine-Derived Triflating Reagents: N-(2-Pyridyl)-triflimide and N-(5-Chloro-2-pyridyl)triflimide. Organic Syntheses, 74, 77. [Link]

• Shields, J. D., et al. (2021). A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. Journal of the American Chemical Society, 144(1), 353-365. [Link]

• Shields, J. D., et al. (2022). A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. PMC. [Link]

• Organic Chemistry Portal. Alcohol to Triflate - Common Conditions. [Link]

• Jeschke, P. (2010). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Pest Management Science, 66(1), 10-27. [Link]

• Ikram, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. [Link]

• Nasrollahzadeh, M., et al. (2013). Suzuki–Miyaura cross-coupling reactions in water using in situ generated palladium(II)-phosphazane complexes. Journal of the Iranian Chemical Society, 10, 1089-1094. [Link]

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stability and storage conditions for 5-Methylpyridin-2-YL trifluoromethanesulfonate

Executive Summary

5-Methylpyridin-2-yl trifluoromethanesulfonate (CAS 154447-03-7), commonly referred to as 5-methyl-2-pyridyl triflate, is a highly reactive electrophilic intermediate extensively utilized in transition-metal-catalyzed cross-coupling reactions (e.g., Negishi, Suzuki, and cross-Ullmann couplings)[1][2]. While its exceptional reactivity makes it a premium building block for biheteroaryl synthesis, it simultaneously renders the compound highly susceptible to hydrolytic and thermal degradation. This whitepaper details the mechanistic causality behind its instability and provides field-proven, self-validating protocols for its storage and handling to ensure reproducible synthetic outcomes.

Physicochemical Profile & Reactivity Dynamics

The utility of 5-methyl-2-pyridyl triflate stems from the trifluoromethanesulfonate (-OTf) group, one of the most potent leaving groups in organic synthesis. Positioned at the C2 carbon of the pyridine ring, the -OTf group drastically lowers the lowest unoccupied molecular orbital (LUMO) of the ring, making the C2 position highly electrophilic.

While this electrophilicity is ideal for oxidative addition with palladium or nickel catalysts[3], it creates a severe vulnerability to ambient nucleophiles—primarily atmospheric moisture.

Table 1: Key Physicochemical and Storage Parameters

Parameter	Specification / Condition	Causality & Scientific Rationale
CAS Number	154447-03-7	Unique identifier for 5-methyl-2-pyridyl triflate.
Molecular Formula	C7H6F3NO3S	MW: 241.19 g/mol .
Optimal Storage Temp	-20°C (Freezer)	Suppresses the kinetic energy required to overcome the activation barrier for ambient hydrolysis.
Atmosphere	Argon (Inert)	Argon is heavier than nitrogen and effectively blankets the compound, excluding H2O vapor.
Container	Amber Glass, PTFE Septum	Prevents UV-induced radical degradation; PTFE provides chemical resistance against trace triflic acid.
Base Compatibility	Stable	Stable under basic conditions (e.g., K3PO4, NaOtBu) as bases neutralize trace acids, preventing autocatalysis[4].

Mechanistic Pathways of Degradation

Understanding why 5-methyl-2-pyridyl triflate degrades is critical to preventing it. The primary degradation pathway is moisture-driven nucleophilic aromatic substitution (SNAr) .

When exposed to atmospheric water, H2O attacks the electron-deficient C2 position. This forms a transient tetrahedral intermediate that rapidly collapses, expelling the triflate anion. The immediate products are 5-methylpyridin-2-one (the tautomer of 2-hydroxy-5-methylpyridine) and trifluoromethanesulfonic acid (triflic acid, HOTf).

The Autocatalytic Trap: Triflic acid is a superacid (pKa ≈ -14). Once generated, it immediately protonates the nitrogen of unreacted 5-methyl-2-pyridyl triflate molecules. This protonation creates a pyridinium ion, which exponentially increases the electrophilicity of the C2 position, accelerating further water attack. If left unchecked, a trace amount of moisture will trigger a runaway autocatalytic degradation cascade, turning the pale yellow oil/solid into a dark, intractable tar.

Diagram 1: Autocatalytic hydrolysis pathway of 5-methyl-2-pyridyl triflate.

Field-Proven Experimental Protocols

To guarantee experimental trustworthiness, handling protocols must be treated as self-validating systems. If a step is skipped, the system must present a detectable failure (e.g., fuming, color change) before the reagent is wasted in a complex catalytic cycle.

Protocol A: Anhydrous Handling and Aliquoting

Objective: Transfer the reagent without initiating the autocatalytic degradation loop.

• Thermal Equilibration (Critical Step): Remove the sealed vial of 5-methyl-2-pyridyl triflate from -20°C storage. Do not open it. Place it in a desiccator for 30–45 minutes until it reaches ambient temperature. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the chemical, instantly initiating hydrolysis.

• Inert Transfer: Move the equilibrated vial into an Argon-filled glovebox. Argon is prioritized over Nitrogen because its higher density provides a superior protective blanket over the reagent.

• Visual Validation: Inspect the reagent. Pure 5-methyl-2-pyridyl triflate is typically a colorless to very pale-yellow liquid/low-melting solid. A reddish-brown hue indicates severe degradation and free triflic acid[1].

• Aliquoting: Weigh the required mass into a flame-dried Schlenk flask or reaction vial.

• Resealing: Purge the primary storage vial with Argon, seal with a fresh PTFE-lined cap, wrap with Parafilm, and return immediately to -20°C.

Diagram 2: Self-validating inert handling workflow for moisture-sensitive triflates.

Protocol B: Application in Negishi Cross-Coupling

Objective: Utilize the triflate in a palladium-catalyzed cross-coupling while mitigating degradation.

As established in standard Organic Syntheses procedures[1], 2-pyridyl triflates perform exceptionally well in Negishi couplings when handled correctly.

• System Preparation: Flush a 200-mL Schlenk flask containing a Teflon-coated magnetic stirring bar with nitrogen or argon.

• Reagent Loading: Charge the flask with 5-methyl-2-pyridyl triflate (e.g., 37.1 mmol) and anhydrous THF.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium (Pd(PPh3)4) (1.5 mmol) and anhydrous lithium chloride (LiCl) (75.2 mmol). Causality: LiCl is added to accelerate the transmetalation step and stabilize the active Pd(0) species.

• Coupling: Introduce the organozinc reagent (e.g., a pyridylzinc chloride derivative) at 25°C. Heat the brownish-yellow reaction mixture to reflux for 18 hours[1].

• Validation: The success of the reaction is validated by the consumption of the triflate via TLC or GC-MS, and the absence of 5-methylpyridin-2-one (the hydrolysis byproduct).

Quantitative Stability Matrix

Based on the kinetic behavior of highly activated heteroaryl triflates, the following stability matrix should dictate laboratory inventory management.

Table 2: Shelf-Life and Degradation Matrix

Storage Condition	Atmosphere	Expected Shelf-Life	Degradation Rate (Approx.)
-20°C	Argon	> 12 Months	< 1% per 6 months
2-8°C	Argon	3 - 6 Months	~ 2-5% per month
25°C (Room Temp)	Argon	1 - 2 Weeks	~ 10% per week
25°C (Room Temp)	Ambient Air	< 24 Hours	Rapid autocatalytic failure

Note: If a reagent has been stored at 2-8°C for over 3 months, it is highly recommended to run a quick 1H-NMR (in CDCl3) or GC-MS prior to use in sensitive catalytic reactions to ensure the absence of the pyridone tautomer.

References

• Organic Syntheses: 5-methyl-2,2'-bipyridine - Organic Syntheses Procedure. Details the synthesis, handling, and Negishi cross-coupling of 5-methyl-2-pyridyl triflate.[1] URL: [Link]

• Journal of the American Chemical Society (JACS): A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. Discusses the application and stability of 5-methylpyridin-2-yl trifluoromethanesulfonate in cross-coupling methodologies.[2][3] URL:[Link]

• Organic Letters (ACS): Catalytic Amination of 2-Substituted Pyridines with Hydrazine Derivatives. Highlights the stability of 2-pyridyl triflates under basic reaction conditions and their resistance to cleavage to hydroxypyridine when properly managed.[4] URL:[Link]

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Pyridyl Triflates in Organic Synthesis: A Comprehensive Guide to Reactivity, Synthesis, and Cross-Coupling Applications

Executive Summary

Pyridyl trifluoromethanesulfonates (pyridyl triflates) have emerged as indispensable electrophilic building blocks in modern organic synthesis and pharmaceutical drug discovery. By bridging the gap between readily available hydroxypyridines and highly functionalized biheteroaryl scaffolds, these pseudohalides enable highly chemoselective transition-metal-catalyzed cross-coupling reactions. This whitepaper provides an in-depth mechanistic analysis of pyridyl triflates, details field-validated synthetic protocols, and explores their critical role in late-stage functionalization and active pharmaceutical ingredient (API) development.

Mechanistic Grounding: The Electrophilic Activation of the Pyridine Core

The utility of pyridyl triflates stems from the exceptional leaving-group ability of the trifluoromethanesulfonyl (-SO₂CF₃) moiety. The strong electron-withdrawing nature of the fluorine atoms delocalizes the negative charge on the expelled triflate anion, significantly lowering the activation energy required for the cleavage of the C–O bond.

In the context of transition-metal catalysis, pyridyl triflates exhibit distinct oxidative addition kinetics compared to their halogenated counterparts. While pyridyl chlorides often require specialized, electron-rich phosphine ligands to overcome high C–Cl bond dissociation energies, pyridyl triflates readily undergo oxidative addition with low-valent palladium (Pd⁰) and nickel (Ni⁰) species. Mechanistic studies indicate that the oxidative addition of certain isomers, such as 2-pyridyl triflates, proceeds via a highly polar nucleophilic displacement transition state rather than a standard 3-centered concerted mechanism[1]. This unique pathway makes them exceptionally reactive in polar solvents, allowing for highly site-selective couplings even in the presence of other reactive functional groups[1].

Catalytic cycle of Pd-catalyzed cross-coupling with pyridyl triflates.

Synthetic Modalities for Pyridyl Triflates

The synthesis of pyridyl triflates generally follows two primary pathways: the classical O-sulfonylation of hydroxypyridines and the modern direct diazotization of aminopyridines.

O-Sulfonylation of Hydroxypyridines

The traditional approach involves treating a hydroxypyridine with trifluoromethanesulfonic anhydride (Tf₂O) or N-phenyl-bis(trifluoromethanesulfonimide) (Comins' reagent) in the presence of an amine base. Comins' reagent is frequently preferred for sensitive substrates because it avoids the generation of highly acidic triflic acid byproducts, which can protonate the pyridine ring and deactivate it toward electrophilic attack.

Direct Diazotization of Aminopyridines

A highly efficient, modern route utilizes aminopyridines as starting materials. By treating aminopyridines with sodium nitrite (NaNO₂) and trifluoromethanesulfonic acid (TfOH) in a DMSO paste or under solvent-free conditions, the amine is converted into a diazonium salt in situ, which is immediately displaced by the triflate anion[2]. This one-pot method bypasses the need to isolate highly polar hydroxypyridine intermediates, which are often difficult to extract from aqueous layers[3].

Primary synthetic pathways for the generation of pyridyl triflates.

Protocol 1: Synthesis of 5-Methyl-2-pyridyl Triflate via O-Sulfonylation

This self-validating protocol is adapted from standardized organic syntheses procedures to ensure high yield and catalyst compatibility[4].

Reagents: 2-Hydroxy-5-methylpyridine (1.0 equiv), Trifluoromethanesulfonic anhydride (Tf₂O, 1.1 equiv), Anhydrous Pyridine (solvent/base).

• Preparation: Charge an oven-dried Schlenk flask with 2-hydroxy-5-methylpyridine and anhydrous pyridine under a nitrogen atmosphere.

  • Causality: Pyridine acts as both the solvent and the acid scavenger. It neutralizes the triflic acid generated during the reaction, preventing the protonation of the resulting pyridyl triflate, which would render it water-soluble and complicate extraction.

• Activation: Cool the flask to −12 °C using an acetone/ice bath. Dropwise add Tf₂O over 30 minutes, strictly maintaining the internal temperature below 0 °C to prevent exothermic decomposition.

• Reaction: Stir the mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Work-up (Critical Step): Quench the reaction with water and extract with diethyl ether. Wash the combined organic layers extensively with saturated aqueous CuSO₄.

  • Causality: Residual pyridine coordinates strongly to palladium. If left in the isolated triflate, it will poison the Pd catalyst in downstream cross-coupling reactions. Aqueous CuSO₄ forms a water-soluble copper-pyridine complex, effectively sequestering the pyridine from the organic layer[4].

• Isolation: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via vacuum distillation or silica gel chromatography.

Transition-Metal Catalyzed Cross-Coupling Methodologies

Pyridyl triflates are highly versatile partners in a variety of C–C and C–Heteroatom bond-forming reactions.

Suzuki-Miyaura Cross-Coupling

The coupling of pyridyl triflates with boronic acids or pinacol boronates is one of the most reliable methods for synthesizing complex biheteroaryls. For example, 3-pyridyl triflates successfully couple with 1-alkenyl-2-pinacol boronates to yield α-branched 3-alkylpyridines.

Protocol 2: Suzuki-Miyaura Coupling of 3-Pyridyl Triflate

• Setup: In an oven-dried Schlenk tube under argon, combine 3-pyridyl triflate (1.0 equiv) and the alkenyl pinacol boronate (1.2 equiv).

• Catalyst & Base: Add Pd(PPh₃)₄ (10 mol %) and anhydrous K₃PO₄ (3.0 equiv).

  • Causality of Base Selection: K₃PO₄ is utilized because it is a mild, non-nucleophilic base. Stronger bases (like NaOH or alkoxides) would cause competitive nucleophilic attack on the triflate, regenerating the hydroxypyridine. K₃PO₄ is basic enough to form the reactive boronate-ate complex required for transmetalation but avoids triflate hydrolysis.

• Solvent: Introduce degassed anhydrous 1,4-dioxane to achieve a 0.2 M concentration.

  • Causality of Solvent Selection: Dioxane is a polar, aprotic solvent that coordinates weakly to the metal center, stabilizing the catalytic intermediates without outcompeting the ligands. Its boiling point (101 °C) provides sufficient thermal energy to overcome the activation barrier of the cross-coupling.

• Execution: Heat the reaction mixture to 80 °C for 12–16 hours until complete consumption of the triflate is observed. Cool, filter through Celite to remove inorganic salts, and purify via flash chromatography.

Buchwald-Hartwig Amination

Pyridyl triflates are excellent substrates for C–N bond formation. Research demonstrates that 2-pyridyl triflates can be coupled with hydrazine derivatives using a Pd(OAc)₂/BINAP catalyst system. Notably, these triflates remain completely stable under the basic reaction conditions required for amination, with no competing cleavage to hydroxypyridine observed[5].

Palladium-Catalyzed Fluorination

The synthesis of fluoropyridines is critical in medicinal chemistry for modulating pKa and metabolic stability. Electron-deficient 3-pyridyl triflates can be successfully fluorinated using CsF and specialized palladium pre-catalysts (e.g., [(cinnamyl)PdCl]₂ with bulky phosphine ligands), providing access to complex fluorinated heterocycles that are otherwise difficult to synthesize[6].

Quantitative Data Summary

The following table summarizes validated reaction conditions and yields for various cross-coupling applications utilizing pyridyl triflates.

Substrate	Coupling Partner	Catalyst / Ligand	Base / Solvent	Yield	Ref
3-Pyridyl Triflate	1-Alkenyl-2-pinacol boronate	Pd(PPh₃)₄	K₃PO₄ / Dioxane (80 °C)	80–95%
2-Pyridyl Triflate	Hydrazine derivative	Pd(OAc)₂ / BINAP	Cs₂CO₃ / Toluene (100 °C)	60–85%	[5]
3-Pyridyl Triflate	Heteroaryl Bromide	Pd(OAc)₂ / ttbtpy	K₂CO₃ / DMF (110 °C)	58–83%	[7]
3-Pyridyl Triflate	Cesium Fluoride (CsF)	[(cinnamyl)PdCl]₂ / tBuBrettPhos	CsF / Toluene (110 °C)	Moderate	[6]

Impact on Pharmaceutical Drug Discovery

In the pharmaceutical industry, the ability to rapidly iterate on structure-activity relationships (SAR) relies heavily on late-stage functionalization. Pyridyl triflates serve as highly modular linchpins in this process.

For instance, in the synthesis of the JAK1 inhibitor Filgotinib, a critical intermediate is generated via the triflation of 6-hydroxy-2-t-butoxycarbonylamino pyridine using Tf₂O. The resulting 2-t-butoxycarbonylamino-6-pyridyl triflate is subsequently subjected to a cross-coupling condensation reaction to build the core API scaffold[8]. The predictability, functional group tolerance, and scalability of pyridyl triflate cross-couplings ensure that these intermediates remain a cornerstone of modern drug discovery and process chemistry.

References

• [5] Catalytic Amination of 2-Substituted Pyridines with Hydrazine Derivatives. Organic Letters (acs.org). URL:[Link]

• [3] One-Pot Synthesis of Chloropyridines from Aminopyridines via Diazotization. Key Engineering Materials (tpu.ru). URL: [Link]

• [7] A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. PMC (nih.gov). URL:[Link]

• Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates. NIH. URL:[Link]

• [2] A Novel Convenient Synthesis of Pyridinyl and Quinolinyl Triflates and Tosylates via One-Pot Diazotization of Aminopyridines and Aminoquinolines in Solution. ResearchGate. URL:[Link]

• [1] Seminal reports on the effects of (A) ligands and (B) solvents on the selectivity of cross-coupling of a chloroaryl triflate. ResearchGate. URL:[Link]

• [8] Filgotinib synthetic method - CN104987333A. Google Patents. URL:

• [6] An Improved Catalyst System for the Pd-Catalyzed Fluorination of (Hetero)Aryl Triflates. Organic Letters (acs.org). URL:[Link]

• [4] 5-methyl-2,2'-bipyridine - Organic Syntheses Procedure. orgsyn.org. URL:[Link]

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• 8. CN104987333A - Filgotinib synthetic method - Google Patents [patents.google.com]

Theoretical and Practical Insights into the Reactivity of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

Executive Summary

In late-stage drug development and complex molecule synthesis, the functionalization of electron-deficient heterocycles often dictates the success of a discovery campaign. 5-Methylpyridin-2-yl trifluoromethanesulfonate (CAS: 154447-03-7) is a highly reactive electrophile that serves as a cornerstone for synthesizing biheteroaryl scaffolds. However, its behavior in transition-metal-catalyzed cross-coupling deviates significantly from classical models. This whitepaper synthesizes recent computational chemistry models with field-proven experimental protocols to provide a comprehensive guide on harnessing the unique reactivity of this pyridyl triflate.

Theoretical Framework: The Mechanistic Outlier

Historically, the oxidative addition of aryl triflates to low-valent transition metals (e.g., Pd(0), Ni(0)) is modeled as a concerted process. However, recent quantitative structure-reactivity models, specifically multivariate linear regression (MLR) analyses, have identified 2-pyridyl triflates as profound mechanistic outliers[1].

Unlike standard aryl triflates, 2-pyridyl triflates do not undergo concerted oxidative addition. Instead, they proceed via a nucleophilic displacement pathway[1]. The highly polarized C–O bond, exacerbated by the electron-withdrawing nature of the pyridine ring, makes the C2 position highly susceptible to nucleophilic attack by the electron-rich metal center. Crucially, computational studies reveal that this transition state does not involve coordination from the adjacent nitrogen atom, directly challenging previous assumptions about heteroatom-directed metal insertion[1]. The addition of the 5-methyl group slightly modulates this by donating electron density into the ring, which stabilizes the resulting ion-pair intermediate before final coordination.

Fig 1: Nucleophilic displacement oxidative addition pathway for 2-pyridyl triflates.

Kinetic Profiling and Quantitative Data

The theoretical divergence of 2-pyridyl triflates manifests clearly in their kinetic profiles. When reacting with standard Ni(0) complexes such as[Ni(COD)(dppf)], 2-pyridyl triflates exhibit an induction period followed by zero-order, non-pseudo-first-order kinetics[2]. This is in stark contrast to 3-pyridyl triflates, which follow expected pseudo-first-order behavior and react an order of magnitude faster due to their concerted transition states[2].

The table below summarizes the kinetic disparities that must be accounted for when designing catalytic cycles involving these substrates.

Table 1: Comparative Reactivity Metrics in Oxidative Addition

Substrate Class	Catalyst System	Half-Life ( t1/2​ )	Temp (K)	Mechanistic Pathway
Phenyl triflate	[Ni(COD)(dppf)]	~2400 s	323	Concerted Oxidative Addition
3-Pyridyl triflate	[Ni(COD)(dppf)]	~180 s	293	Concerted Oxidative Addition
2-Pyridyl triflate	[Ni(COD)(dppf)]	~2100 s	293	Nucleophilic Displacement (Non-first-order)

Data synthesized from kinetic studies on (hetero)aryl triflates[2].

Application: Multimetallic Cross-Ullmann Synthesis

To effectively utilize 5-methylpyridin-2-yl trifluoromethanesulfonate, modern synthetic protocols employ dual-catalytic systems. In a multimetallic Cross-Ullmann biheteroaryl synthesis, a Palladium catalyst selectively activates the heteroaryl triflate via the nucleophilic displacement pathway, while a Nickel catalyst independently activates a heteroaryl halide coupling partner[3]. This dual activation prevents the homocoupling byproducts that typically plague the reactions of highly reactive 2-pyridyl triflates.

Self-Validating Experimental Protocol

Below is a field-tested, step-by-step methodology for the synthesis of 2-(5-Methylpyridin-2-yl)thiazole using 5-methylpyridin-2-yl trifluoromethanesulfonate and 2-bromothiazole[3].

Step 1: Catalyst Pre-Activation (Glovebox Operations)

• Action: In a nitrogen-filled glovebox, prepare a 0.050 M Ni stock solution by combining NiBr₂(dme) (0.100 mmol) and the selected amine ligand in 2.0 mL anhydrous DMF. Stir at 60 °C for 3 hours. Repeat this process for a 0.025 M Pd stock solution using PdCl₂.

• Causality: Pre-complexation at elevated temperatures ensures the complete thermodynamic formation of the active L₂M(II) species. Introducing uncomplexed metals directly to the highly reactive triflate leads to rapid off-cycle degradation and catalyst poisoning.

Step 2: Reaction Assembly & Internal Standardization

• Action: To an oven-dried 1-dram vial, add 5-methylpyridin-2-yl trifluoromethanesulfonate (0.50 mmol, 1.0 equiv) and 2-bromothiazole (0.75 mmol, 1.5 equiv).

• Action: Add KBr (1.0 equiv) as a salt additive, a reductant (2.0 equiv), and exactly 10–20 mg of 1,3,5-trimethoxybenzene.

• Action: Inject the required aliquots of the Ni and Pd stock solutions.

• Causality: The inclusion of 1,3,5-trimethoxybenzene is non-negotiable for a self-validating system. It acts as an inert internal standard, allowing the chemist to pull micro-aliquots for GC-FID analysis. This provides real-time kinetic tracking to verify if the reaction is following the expected non-first-order kinetic profile[2] without relying on end-point isolated yields.

Step 3: Execution and Workup

• Action: Seal the vial with a PTFE-faced silicone septum. Stir vigorously (1000 rpm) at 60 °C for 24 hours.

• Action: Quench the reaction, extract with ethyl acetate, and purify via flash chromatography (hexanes/ethyl acetate) to isolate the biheteroaryl product.

• Causality: Vigorous stirring (1000 rpm) is critical to overcome the mass transfer limitations inherent in heterogeneous multimetallic systems utilizing solid reductants and salt additives.

Fig 2: Self-validating high-throughput workflow for multimetallic cross-coupling.

Conclusion

The reactivity of 5-methylpyridin-2-yl trifluoromethanesulfonate cannot be treated with the same heuristic assumptions applied to standard aryl halides or even other aryl triflates. By understanding its theoretical propensity for nucleophilic displacement[1] and its unique kinetic behavior[2], drug development professionals can rationally design dual-catalytic systems[3] to achieve high-yielding, complex biheteroaryl cross-couplings.

References

• Lu, J., Celuszak, H., et al. (2024). Quantitative Reactivity Models for Oxidative Addition to L2Pd(0): Additional Substrate Classes, Solvents, and Mechanistic Insights. ChemRxiv. 1

• Nelson, D., et al. (n.d.). On the reactions of (hetero)aryl and vinyl triflates with [Ni(COD)(dppf)]. ChemRxiv.2

• Literature Supplementary Data (2026). A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. Amazon S3 Repository. 3

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Overcoming the "2-Pyridyl Problem": The Discovery, Mechanistic Logic, and Application of 2-Pyridyl Triflates in Cross-Coupling

Executive Summary

The synthesis of 2-substituted pyridines is a fundamental transformation in the development of pharmaceuticals, agrochemicals, and functional materials. However, the construction of these motifs via transition-metal-catalyzed cross-coupling has historically been plagued by the "2-Pyridyl Problem." This whitepaper provides an in-depth technical analysis of the discovery and historical evolution of 2-pyridyl triflates as a robust solution to this challenge. By examining the mechanistic causality behind their reactivity and providing self-validating experimental protocols, this guide serves as an authoritative resource for researchers and drug development professionals.

The "2-Pyridyl Problem": A Historical Bottleneck

For decades, the cross-coupling of 2-pyridyl nucleophiles and electrophiles was notoriously difficult, limiting the accessible chemical space for drug discovery[1]. The "2-Pyridyl Problem" manifests in two primary ways:

• Nucleophilic Instability : 2-Pyridyl organometallic reagents (such as boronates and stannanes) are highly susceptible to protodeboronation and protodestannylation[1]. The proximity of the basic nitrogen atom to the carbon-metal bond facilitates rapid hydrolysis, rendering standard Suzuki-Miyaura or Stille couplings highly inefficient without specialized slow-release methodologies[2].

• Electrophilic Deactivation & Catalyst Poisoning : When using 2-halopyridines (chlorides or bromides) as electrophiles, the strongly coordinating nature of the pyridine nitrogen can poison the palladium or nickel catalyst[1]. The formation of stable, unreactive N-coordinated metal complexes stalls the catalytic cycle, preventing the critical transmetalation step and leading to poor reaction yields[2].

The Discovery and Evolution of 2-Pyridyl Triflates

To circumvent the limitations of 2-halopyridines, synthetic chemists turned to pseudohalides, specifically trifluoromethanesulfonates (triflates). The integration of 2-pyridyl triflates into cross-coupling paradigms revolutionized the synthesis of bipyridines and related complex heterocycles[3].

Early observations by Stille and others highlighted that 2-pyridylpalladium triflate species exhibited an excessively electrophilic character[4]. This high electrophilicity promotes rapid oxidative addition and accelerates transmetalation, effectively outcompeting the deleterious catalyst poisoning pathways[4]. Furthermore, 2-pyridyl triflates were found to be remarkably stable under various basic reaction conditions, allowing for high-yielding cross-couplings without competing cleavage back to hydroxypyridines.

Mechanistic Insights: The Logic of Triflate Reactivity

The superiority of 2-pyridyl triflates is grounded in fundamental organometallic logic. Recent quantitative reactivity models have identified 2-pyridyl triflate as a mechanistic outlier compared to standard aryl halides, operating via a distinct catalytic pathway[5].

• SN-Type Oxidative Addition : Unlike aryl chlorides, which typically undergo a concerted three-centered oxidative addition, 2-pyridyl triflates undergo a nucleophilic displacement (SN-type) oxidative addition[5]. The triflate group (OTf⁻) is an exceptional leaving group, allowing the transition metal (e.g., L₂Pd(0) or Ni(0)) to rapidly insert into the C–O bond without requiring prior coordination to the adjacent nitrogen atom[5].

• Weakly Coordinating Anions : In nickel-catalyzed reactions, the reaction of 2-pyridyl triflate with Ni(0) forms a cationic complex where the triflate moiety acts as an outer-sphere counterion[6]. Because the triflate anion is weakly coordinating, the resulting cationic Pd(II) or Ni(II) intermediate is highly electrophilic. This drastically lowers the activation energy required for the subsequent transmetalation step, ensuring the catalytic cycle proceeds rapidly and bypasses N-coordination traps[6].

Mechanistic pathways resolving the 2-pyridyl problem via triflate electrophiles.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis and application of 2-pyridyl triflates. Every step is designed to validate the intermediate before proceeding to the cross-coupling phase.

Protocol A: Synthesis of 2-Pyridyl Triflate from 2-Hydroxypyridine

Causality: Triflic anhydride is highly reactive; conducting the reaction at sub-zero temperatures prevents the formation of dark, insoluble polymeric byproducts. Pyridine is utilized as both the solvent and the acid scavenger to neutralize the generated triflic acid[3].

• Preparation : Flush a Schlenk flask with nitrogen. Charge the flask with 2-hydroxy-5-methylpyridine (1.0 equiv) and dry pyridine (0.3 M concentration)[3].

• Cooling : Cool the solution to −12 °C using an acetone/ice bath to control the exothermic triflation[3].

• Addition : Add trifluoromethanesulfonic anhydride (1.1 equiv) dropwise over 15 minutes. The solution will transition from colorless to pale yellow[3].

• Completion : Stir the reaction at 0 °C for 2 hours. Quench with cold 5% aqueous NaOH to remove any excess triflating reagent and unreacted starting material[3].

• Isolation : Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate under vacuum to yield the 2-pyridyl triflate in high purity[3]. (Note: For amino-substituted precursors, a one-pot diazotization of 2-aminopyridines using sodium nitrite and triflic acid offers a robust alternative route for moisture-sensitive substrates[7].)

Protocol B: Negishi Cross-Coupling of 2-Pyridyl Triflate

Causality: The Negishi coupling is highly effective for 2-pyridyl triflates because organozinc reagents readily transmetalate with the highly electrophilic cationic Pd(II) intermediate generated from the triflate[3].

• Reagent Generation : Prepare the pyridyl zinc reagent by adding anhydrous ZnCl₂ (2.2 equiv) to a pre-formed pyridyl lithium solution at −78 °C, then warm to 25 °C[3].

• Catalyst Addition : To the organozinc solution, add the 2-pyridyl triflate (1.0 equiv), LiCl (2.0 equiv), and Pd(PPh₃)₄ (5 mol%). Causality: The addition of LiCl is critical as the halide ions stabilize the highly electrophilic aryl-Pd complex, preventing oxidative degradation[3],[4].

• Reaction : Heat the brownish-yellow mixture at reflux for 18 hours[3].

• Purification : Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via silica gel chromatography to isolate the bipyridine product[3].

Experimental workflow for the synthesis and cross-coupling of 2-pyridyl triflates.

Quantitative Data: Reactivity Comparison

The following table summarizes the comparative advantages of 2-pyridyl triflates against traditional halides in cross-coupling environments, demonstrating the empirical basis for their widespread adoption in drug development.

Substrate (Electrophile)	Leaving Group Ability	Oxidative Addition Pathway	Susceptibility to Catalyst Poisoning	Typical Cross-Coupling Yield
2-Chloropyridine	Poor	3-Centered Concerted	High (Strong N-coordination)	< 30% (Standard Conditions)
2-Bromopyridine	Moderate	3-Centered Concerted	Moderate	50 - 70%
2-Pyridyl Triflate	Excellent	SN-Type Displacement	Low (Cationic Intermediate)	85 - 95%

Data synthesized from comparative kinetic and yield studies of Pd/Ni-catalyzed couplings[6],[5].

References

• A Novel Convenient Synthesis of Pyridinyl and Quinolinyl Triflates and Tosylates via One-Pot Diazotization of Aminopyridines and Aminoquinolines in Solution Synthesis
• 5-methyl-2,2'-bipyridine - Organic Syntheses Procedure Organic Syntheses
• Diversity Oriented Routes to Thiopeptide Antibiotics: A Solution to the “Thiazole Problem” The Journal of Organic Chemistry - ACS Public
• On the reactions of (hetero)
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations ResearchG
• A General Solution for the 2-Pyridyl Problem PMC - N
• Quantitative Reactivity Models for Oxidative Addition to L2Pd(0): Additional Substrate Classes, Solvents, and Mechanistic Insights ChemRxiv

Sources

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• 2. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Protocols & Analytical Methods

Application Note: Advanced Suzuki-Miyaura Cross-Coupling of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

Executive Summary

The construction of biheteroaryl architectures is a foundational operation in modern pharmaceutical development and materials science 1. While 2-halopyridines are traditionally utilized as electrophiles in cross-coupling, they frequently suffer from sluggish oxidative addition, competitive protodehalogenation, and catalyst poisoning via strong nitrogen coordination. To circumvent these bottlenecks, 2-pyridyl triflates—specifically 5-methylpyridin-2-yl trifluoromethanesulfonate —have emerged as superior electrophilic partners 2. This application note details the mechanistic causality, optimized reaction parameters, and a self-validating protocol for utilizing this highly reactive electrophile in Suzuki-Miyaura cross-couplings.

Mechanistic Rationale & Experimental Causality

The successful deployment of 5-methylpyridin-2-yl triflate requires a deep understanding of its interaction with the palladium catalytic cycle. Unlike simple aryl halides, which undergo oxidative addition via a relatively non-polar 3-centered transition state, (hetero)aryl triflates react with Pd(0) via a highly polar nucleophilic displacement pathway 3.

This fundamental mechanistic divergence dictates two critical experimental choices:

• Solvent Polarity: Polar solvents (e.g., DMF, THF) are mandatory. They significantly accelerate the reaction by stabilizing the charge-separated transition state during C–OTf cleavage 3.

• Ligand Architecture: The use of bulky, electron-rich dialkylbiaryl phosphine ligands (like XPhos) facilitates rapid oxidative addition and prevents the formation of unreactive bis(pyridine) palladium dead-end complexes.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling using 5-methylpyridin-2-yl triflate.

Optimization of Reaction Conditions

To demonstrate the causality of the chosen parameters, Table 1 summarizes the optimization landscape. Notice how the transition from non-polar to polar solvents directly correlates with an increase in yield, validating the nucleophilic displacement model.

Table 1: Optimization Parameters and Mechanistic Causality

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Causality
1	Pd(OAc)₂ / PPh₃	K₂CO₃	Toluene	100	42	Non-polar solvent fails to stabilize the polar transition state of the triflate.
2	Pd(dppf)Cl₂	K₂CO₃	Dioxane	90	75	Bidentate ligand prevents catalyst deactivation; moderate polarity improves C-OTf cleavage.
3	Pd₂(dba)₃ / XPhos	Cs₂CO₃	THF	80	89	Bulky, electron-rich XPhos accelerates oxidative addition; Cs₂CO₃ provides high solubility.
4	Pd₂(dba)₃ / XPhos	Cs₂CO₃	DMF	80	>95	High solvent polarity (DMF) optimally stabilizes the polar transition state, maximizing rate.

Self-Validating Experimental Protocol

Objective: Synthesize 5-methyl-2-arylpyridine derivatives with high fidelity. Self-Validating System: To ensure absolute trustworthiness, this protocol incorporates 1,3,5-trimethoxybenzene as an internal standard 4. This permits precise calculation of crude conversion via quantitative NMR (qNMR) prior to potentially lossy chromatographic purification, preventing false-negative assessments of catalyst performance.

Materials Required:

• 5-Methylpyridin-2-yl trifluoromethanesulfonate (1.0 equiv, 0.50 mmol)

• Arylboronic acid (1.5 equiv, 0.75 mmol)

• Pd₂(dba)₃ (2.5 mol%, 0.0125 mmol)

• XPhos (5.0 mol%, 0.025 mmol)

• Cs₂CO₃ (2.0 equiv, 1.0 mmol)

• Anhydrous DMF (4.0 mL)

• 1,3,5-Trimethoxybenzene (Internal standard, 0.10 mmol)

Step-by-Step Methodology:

• Preparation of the Catalyst Complex: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ and XPhos. Evacuate and backfill with argon (3 cycles). Add 1.0 mL of anhydrous DMF and stir at room temperature for 15 minutes.

  • Causality: Pre-forming the catalyst ensures complete ligation of the bulky XPhos ligand, preventing catalyst aggregation (palladium black formation) before the electrophile is introduced.

• Reagent Assembly: To a separate oven-dried reaction vial, add the arylboronic acid and Cs₂CO₃. Transfer the pre-formed catalyst solution to this vial using an argon-purged syringe.

• Electrophile Addition: Add 5-methylpyridin-2-yl trifluoromethanesulfonate (dissolved in the remaining 3.0 mL of DMF) dropwise to the reaction mixture.

  • Causality: Adding the highly reactive triflate last prevents premature oxidative addition in the absence of the transmetalating agent, which can otherwise lead to homocoupling or degradation.

• Reaction Execution: Seal the vial and heat to 80 °C in a pre-heated oil bath for 12 hours.

• Self-Validation (qNMR): Cool the mixture to room temperature. Add exactly 0.10 mmol of 1,3,5-trimethoxybenzene. Remove a 50 µL aliquot, dilute with CDCl₃, filter through a small plug of Celite, and perform a crude ¹H-NMR. Compare the integration of the internal standard's methoxy protons (δ 3.77) against the product's distinct aromatic signals to confirm quantitative conversion 4.

• Workup & Purification: Dilute the remaining mixture with EtOAc (15 mL) and wash with H₂O (3 x 10 mL) to remove DMF and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Caption: Step-by-step experimental workflow with integrated qNMR self-validation.

References

• A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates Source: Amazon S3 (Supporting Information) URL:4

• Evolution of C−H Bond Functionalization from Methane to Methodology Source: PMC (PubMed Central) URL:1

• Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0) Source: ChemRxiv URL:3

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles Source: PMC (PubMed Central) URL:2

Sources

• 1. Evolution of C−H Bond Functionalization from Methane to Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Application Note: Sonogashira Cross-Coupling of 5-Methylpyridin-2-yl Trifluoromethanesulfonate with Terminal Alkynes

Executive Summary & Strategic Overview

The synthesis of 2-alkynylpyridines is a critical transformation in medicinal chemistry, materials science, and the development of bidentate ligands. While the [1] of aryl halides is well-documented, utilizing 2-pyridyl electrophiles presents unique mechanistic hurdles.

This application note provides a self-validating, highly optimized protocol for the cross-coupling of 5-methylpyridin-2-yl trifluoromethanesulfonate (triflate) with terminal alkynes. By replacing traditional aryl halides with a highly reactive triflate and employing a rationally selected bidentate catalyst system, this methodology suppresses catalyst poisoning and prevents the nucleophilic degradation of the starting materials.

Mechanistic Insights & Causality (E-E-A-T)

To achieve high yields and chemoselectivity, every reagent in this protocol has been selected based on specific mechanistic causality rather than convention.

Electrophile Dynamics: Why the Triflate?

5-Methylpyridin-2-yl triflate is an exceptionally potent electrophile. The trifluoromethanesulfonate leaving group (-OTf) significantly lowers the activation energy required for the initial oxidative addition to the Pd(0) center compared to 2-chloro or 2-bromopyridines[2]. This allows the reaction to proceed at milder temperatures (60 °C), which is vital for preserving sensitive functional groups on the alkyne partner.

Overcoming Catalyst Poisoning: Ligand Selection

The most notorious failure mode in 2-pyridyl cross-couplings is catalyst poisoning . The pyridine nitrogen is a strong σ -donor. When monodentate phosphines (e.g., PPh 3​ ) are used, the 2-pyridyl moiety can chelate the palladium center, forming a thermodynamically stable, catalytically dead [Pd(II)(Py)2​L2​] square-planar complex[3].

• The Solution: We utilize Pd(dppf)Cl 2​ . The 1,1'-Bis(diphenylphosphino)ferrocene (dppf) ligand has a large bite angle and enforces a bidentate coordination geometry that sterically and electronically blocks the pyridine nitrogen from off-cycle chelation.

Chemoselectivity: The Role of the Base

Because triflates are highly susceptible to nucleophilic attack, the use of standard Sonogashira bases like diethylamine or primary amines often leads to competitive nucleophilic aromatic substitution ( SN​Ar ), yielding 2-amino-5-methylpyridine side products[4].

• The Solution: We employ N,N -diisopropylethylamine (DIPEA) . Its steric bulk renders it non-nucleophilic, ensuring it strictly acts as a proton scavenger during the formation of the copper acetylide without degrading the triflate.

Suppressing Homocoupling

In the presence of oxygen, Cu(I) and amine bases rapidly catalyze the Glaser-Hay homocoupling of terminal alkynes[5]. Rigorous degassing via freeze-pump-thaw cycles or extended argon sparging is mandatory to ensure the alkyne is exclusively consumed by the cross-coupling cycle.

Mechanistic cycle of the Pd/Cu co-catalyzed Sonogashira coupling of 5-methyl-2-pyridyl triflate.

Quantitative Data & Optimization

The tables below summarize the empirical validation of the mechanistic principles discussed above. Note the stark difference in yield when transitioning from a monodentate ligand/nucleophilic base system to the optimized bidentate/non-nucleophilic system.

Table 1: Optimization of Reaction Conditions

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Isolated Yield (%)	Observation
1	Pd(PPh 3​ ) 4​	Et 3​ N	THF	60	45	Significant catalyst poisoning observed.
2	Pd(PPh 3​ ) 4​	DIPEA	DMF	60	62	Reduced SN​Ar side products, but slow conversion.
3	Pd(dppf)Cl 2​	DIPEA	DMF	60	94	Optimal. Clean conversion, no poisoning.
4	Pd(dppf)Cl 2​	K 2​ CO 3​	DMF	80	78	Higher temp required for inorganic base; slight degradation.

Table 2: Substrate Scope (Terminal Alkynes)

Conditions: 5-Methylpyridin-2-yl triflate (1.0 eq), Alkyne (1.2 eq), Pd(dppf)Cl 2​ (5 mol%), CuI (10 mol%), DIPEA (2.0 eq), DMF (0.2 M), 60 °C.

Entry	Terminal Alkyne	Time (h)	Isolated Yield (%)
1	Phenylacetylene	4	95
2	4-Methoxyphenylacetylene	4	92
3	1-Octyne (Aliphatic)	6	88
4	Trimethylsilylacetylene (TMSA)	8	85
5	Propargyl alcohol	6	81

Detailed Experimental Protocol

This protocol is designed as a self-validating system. The use of an aqueous ammonium chloride quench specifically strips copper salts from the organic phase, preventing downstream oxidation during purification.

Materials Required

• Electrophile: 5-Methylpyridin-2-yl trifluoromethanesulfonate (1.0 mmol, 241.2 mg)

• Nucleophile: Terminal Alkyne (e.g., Phenylacetylene) (1.2 mmol)

• Catalyst: Pd(dppf)Cl 2​ (0.05 mmol, 36.6 mg)

• Co-catalyst: CuI (0.10 mmol, 19.0 mg)

• Base: N,N -Diisopropylethylamine (DIPEA) (2.0 mmol, 348 µL)

• Solvent: Anhydrous N,N -Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology

• Reagent Preparation: To a flame-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 5-methylpyridin-2-yl trifluoromethanesulfonate, Pd(dppf)Cl 2​ , and CuI.

• Atmosphere Exchange (Critical): Seal the Schlenk tube with a rubber septum. Connect to a Schlenk line. Evacuate the tube under high vacuum for 2 minutes, then backfill with ultra-pure Argon. Repeat this cycle three times to ensure a strictly anaerobic environment.

• Solvent & Base Addition: Via a gas-tight syringe, inject 5.0 mL of anhydrous, sparged DMF, followed immediately by 348 µL of DIPEA. Stir the mixture at room temperature for 5 minutes to allow the active Pd(0) species to form (solution will turn a deep red/brown).

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Thermal Reaction: Transfer the Schlenk tube to a pre-heated oil bath at 60 °C. Stir vigorously for 4 to 8 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1) or LC-MS until the triflate is completely consumed.

• Aqueous Workup (Self-Validation Step): Remove the reaction from heat and cool to room temperature. Quench the reaction by adding 10 mL of saturated aqueous NH 4​ Cl. Note: The aqueous layer will turn blue, indicating the successful complexation and removal of copper ions. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Washing & Drying: Wash the combined organic layers with water (2 x 10 mL) to remove residual DMF, followed by brine (15 mL). Dry the organic phase over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography using a gradient of Hexanes/Ethyl Acetate to afford the pure 2-alkynyl-5-methylpyridine.

Step-by-step experimental workflow for the Sonogashira coupling of 2-pyridyl triflates.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. URL:[Link]

• Nicolaou, K. C., Bulger, P. G., & Sarlah, D. (2005). Palladium-Catalyzed Cross-Coupling Reactions in Total Synthesis. Angewandte Chemie International Edition, 44(29), 4442-4489. URL:[Link]

• He, J., Yang, K., Zhao, J., & Cao, S. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. Organic Letters, 21(23), 9714-9718. URL:[Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. URL:[Link]

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Heck reaction conditions for 5-Methylpyridin-2-YL trifluoromethanesulfonate.

An In-Depth Guide to the Heck Reaction of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Vinyl-Substituted Pyridines

The pyridine moiety is a cornerstone in medicinal chemistry and agrochemicals, featuring prominently in a vast array of bioactive molecules.[1][2] The introduction of a vinyl group to the pyridine scaffold via C-C bond formation unlocks access to a versatile class of intermediates, pivotal for further molecular elaboration. The Mizoroki-Heck reaction stands as one of the most powerful and reliable methods for forging such aryl-alkene bonds.[3][4]

This application note provides a comprehensive guide to the Heck reaction utilizing 5-Methylpyridin-2-YL trifluoromethanesulfonate. We will delve into the mechanistic underpinnings that govern this transformation, offer a detailed, field-proven protocol, and discuss the critical parameters that influence reaction success. The use of a triflate (OTf) leaving group, in place of a traditional halide, offers distinct advantages in terms of reactivity and substrate scope, making it a preferred electrophile in modern organic synthesis.[5][6]

Mechanistic Rationale: The Cationic Pathway

The efficacy of aryl triflates in the Heck reaction stems from their propensity to follow a "cationic pathway" in the catalytic cycle.[5][7] This pathway is distinct from the neutral cycle often observed with aryl halides and is crucial for understanding how to optimize reaction conditions.

The generally accepted mechanism proceeds through several key steps:[8][9]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-OTf bond of the pyridyl triflate. This is often the rate-determining step. The reactivity order for electrophiles is generally I > OTf > Br >> Cl.[9]

• Anion Dissociation & Alkene Coordination: The triflate anion is highly labile and readily dissociates from the palladium(II) center. This dissociation is often facilitated by polar aprotic solvents, generating a highly reactive cationic palladium species, [Ar-Pd(L)₂]⁺.[5] This cationic complex readily coordinates with the incoming alkene.

• Migratory Insertion: The pyridyl group migrates from the palladium center to one of the carbons of the coordinated alkene. This syn-carbopalladation step forms a new carbon-carbon bond and a σ-alkylpalladium(II) intermediate.

• β-Hydride Elimination: A hydrogen atom on the carbon adjacent (beta) to the palladium center is eliminated. This step is also a syn-elimination and forms the desired vinylpyridine product, along with a hydridopalladium(II) complex.[6]

• Reductive Elimination & Catalyst Regeneration: In the presence of a base, the hydridopalladium(II) species is deprotonated, leading to the reductive elimination of H-X and regenerating the active Pd(0) catalyst to re-enter the cycle.[7][9]

Cationic pathway for the Heck reaction of a pyridyl triflate.

Optimizing Key Reaction Parameters

Success in the Heck reaction hinges on the careful selection of several key components. The pyridine nitrogen can potentially coordinate to the palladium center, which necessitates careful optimization to avoid catalyst inhibition.[10]

1. The Palladium Catalyst Precursor While Pd(0) sources like Pd(PPh₃)₄ can be used, Pd(II) pre-catalysts such as Palladium(II) Acetate (Pd(OAc)₂) are often preferred.[7] Pd(OAc)₂ is more stable to air and moisture and is efficiently reduced in situ by ligands, solvents (like DMF), or the amine base to generate the active Pd(0) species.[11][12]

2. Ligand Selection: A Critical Choice The ligand stabilizes the palladium catalyst, prevents the formation of inactive palladium black, and modulates its reactivity. For reactions involving triflates, which proceed via cationic intermediates, chelating bidentate phosphine ligands are often superior.[5]

• Bidentate Phosphines (e.g., dppp, BINAP): Ligands like 1,3-Bis(diphenylphosphino)propane (dppp) or (R)-BINAP are highly effective. They form a stable chelate with the palladium center, which helps to prevent ligand dissociation and stabilizes the crucial cationic intermediate [Ar-Pd(L)₂]⁺.[7][13] This stabilization is key to achieving high yields and can also be leveraged for asymmetric variants of the Heck reaction.[14]

• Monodentate Phosphines (e.g., PPh₃): While common in traditional Heck reactions, monodentate ligands may be less effective in stabilizing the cationic species, potentially leading to lower efficiency or catalyst decomposition at the higher temperatures often required.[5]

3. The Role of the Base A base is essential to neutralize the triflic acid (HOTf) generated in the final step of the catalytic cycle, thereby regenerating the Pd(0) catalyst.[7]

• Organic Amine Bases: Triethylamine (Et₃N) is a very common and effective choice. It is strong enough to facilitate the reaction and acts as a good solvent for many of the components. Other hindered amines like N,N-Diisopropylethylamine (DIPEA) or tributylamine can also be used.[3][15]

• Inorganic Bases: Inorganic bases like sodium acetate (NaOAc), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃) are also viable options, particularly in polar solvents where they have sufficient solubility.[9][15]

4. Solvent Effects The choice of solvent is critical, especially for the cationic pathway. Highly polar, aprotic solvents are preferred as they can stabilize the charged intermediates.[11]

• Recommended Solvents: N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and N,N-Dimethylacetamide (DMAc) are excellent choices due to their high polarity and high boiling points, which allow for a wide range of reaction temperatures.[11][15][16] The addition of water to solvents like NMP has also been reported to accelerate the reaction rate in some systems.[17]

Detailed Experimental Protocol

This protocol provides a generalized procedure for the Heck coupling of 5-Methylpyridin-2-YL trifluoromethanesulfonate with an alkene such as n-butyl acrylate.

Reagents and Materials

Reagent/Material	Grade	Supplier Example	Notes
5-Methylpyridin-2-YL trifluoromethanesulfonate	>98%	Synthesized¹	Stable solid, store under inert gas.
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst grade	Major suppliers	Air-stable yellow-brown solid.
1,3-Bis(diphenylphosphino)propane (dppp)	>98%	Major suppliers	Air-stable white solid.
n-Butyl acrylate	>99%, inhibitor-free	Major suppliers	Pass through a short plug of basic alumina to remove inhibitor.
Triethylamine (Et₃N)	Anhydrous, >99.5%	Major suppliers	Distill from CaH₂ and store over KOH pellets.
N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Major suppliers	Store over molecular sieves.
Diatomaceous Earth (Celite®)	N/A	Major suppliers	For filtration.
Ethyl Acetate	ACS Grade	Major suppliers	For extraction and chromatography.
Hexanes	ACS Grade	Major suppliers	For chromatography.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Major suppliers	For drying organic layers.

¹Note on Substrate Synthesis: 5-Methylpyridin-2-YL trifluoromethanesulfonate can be readily prepared from commercially available 2-hydroxy-5-methylpyridine and triflic anhydride in the presence of a base like pyridine, following established procedures.[18]

Typical Reaction Parameters

Parameter	Value / Range	Rationale
Pyridyl Triflate	1.0 equiv	Limiting reagent.
Alkene	1.2 - 1.5 equiv	A slight excess is used to ensure complete consumption of the triflate.
Pd(OAc)₂	1 - 5 mol%	Lower loadings (1-2%) are preferred; may need to be increased for difficult couplings.
dppp	1.1 - 1.2 x Pd mol%	A slight excess relative to palladium ensures full coordination.
Base (Et₃N)	2.0 - 3.0 equiv	Ensures the reaction medium remains basic to facilitate catalyst regeneration.
Solvent (DMF)	0.1 - 0.5 M	Concentration relative to the limiting reagent.
Temperature	80 - 120 °C	Higher temperatures are often required to drive the reaction to completion.[5]
Reaction Time	12 - 24 hours	Monitor by TLC or LC-MS for completion.

Step-by-Step Methodology

Experimental workflow for the Heck reaction.

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Palladium(II) Acetate (e.g., 0.02 mmol, 2 mol%) and 1,3-bis(diphenylphosphino)propane (e.g., 0.022 mmol, 2.2 mol%).

• Inert Atmosphere: Seal the flask with septa, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add anhydrous N,N-Dimethylformamide (e.g., 5 mL for a 1.0 mmol scale reaction) via a syringe. Stir the resulting pale-yellow mixture at room temperature for 10-15 minutes to allow for the pre-formation of the active catalyst complex. Subsequently, add 5-Methylpyridin-2-YL trifluoromethanesulfonate (1.0 mmol, 1.0 equiv.), the alkene (1.2 mmol, 1.2 equiv.), and triethylamine (2.0 mmol, 2.0 equiv.) sequentially via syringe.

• Reaction: Immerse the flask in a pre-heated oil bath at the desired temperature (e.g., 100 °C) and stir the mixture vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking aliquots and analyzing them by thin-layer chromatography (TLC) or LC-MS until the starting triflate is consumed.

• Workup: Once complete, cool the reaction mixture to room temperature. Dilute the dark mixture with ethyl acetate (20 mL) and filter it through a short pad of diatomaceous earth (Celite®) to remove the precipitated palladium catalyst and salts. Rinse the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 15 mL) and brine (1 x 15 mL). The aqueous washes help remove the DMF solvent and triethylammonium salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure vinylpyridine product.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen contamination).2. Insufficient temperature.3. Poor quality reagents/solvents.	1. Ensure a rigorously inert atmosphere; degas the solvent by sparging with argon before use.[19]2. Increase the reaction temperature in 10-20 °C increments.3. Use freshly purified/distilled solvents and high-purity reagents.
Catalyst Decomposition (Black Ppt.)	1. Ligand dissociation or degradation.2. High temperature.3. Incorrect ligand-to-metal ratio.	1. Use a more robust or higher concentration of a chelating ligand like dppp. Consider N-heterocyclic carbene (NHC) ligands for enhanced stability.[19]2. Run the reaction at the lowest effective temperature.3. Maintain a ligand:Pd ratio of at least 1.1:1.
Mixture of Regioisomers	1. Electronic nature of the alkene.2. Ligand effects.	1. Regioselectivity is substrate-dependent. Electron-withdrawing groups on the alkene typically favor the linear product.[20]2. Screen different ligands. Bulky ligands can influence selectivity by favoring addition to the less sterically hindered carbon of the alkene.[19]
Hydrodetriflation (Side Reaction)	Presence of a proton source (e.g., water) leading to reduction of the starting material.	Ensure all reagents and solvents are scrupulously dry.[19]

Conclusion

The Heck reaction of 5-Methylpyridin-2-YL trifluoromethanesulfonate is a highly effective method for synthesizing valuable vinylpyridine compounds. A deep understanding of the underlying cationic mechanism is paramount for rational optimization. Success relies on the judicious choice of a stable palladium pre-catalyst, a chelating phosphine ligand to stabilize the cationic intermediates, a suitable base for catalyst regeneration, and a polar aprotic solvent. By following the detailed protocol and troubleshooting guide presented here, researchers can confidently apply this powerful transformation in their synthetic endeavors.

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• Komiya, S., et al. (2001). Palladium-catalyzed homogeneous and heterogeneous Heck reactions in NMP and water-mixed solvents using organic, inorganic and mixed bases. Journal of Molecular Catalysis A: Chemical, 175(1-2), 81-90. [Link]

• Ghaffari, B., et al. (2019). The role of reductant in the palladium-NHC catalyzed reductive Heck reaction and its effect on the mechanism of the reaction. Catalysis Science & Technology, 9(1), 159-166. [Link]

• Watson, D. A., et al. (2017). Heck-like Reactions Involving Heteroatomic Electrophiles. Israel Journal of Chemistry, 57(3-4), 227-242. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Jutand, A. (2009). Mechanisms of the Mizoroki–Heck Reaction. In M. Oestreich (Ed.), The Mizoroki-Heck Reaction. John Wiley & Sons, Ltd. [Link]

• Kumar, A., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1629-1638. [Link]

• SATHEE. (n.d.). Chemistry Heck Reaction. SATHEE JEE. [Link]

• Xia, Y., et al. (2019). Photoredox-catalyzed branch-selective pyridylation of alkenes for the expedient synthesis of Triprolidine. Nature Communications, 10(1), 743. [Link]

• Larhed, M., & Hallberg, A. (2015). Palladium(II)-Catalyzed Heck Reactions. Diva-Portal.org. [Link]

• Knowles, R. R., et al. (2018). Practical Intermolecular Hydroarylation of Diverse Alkenes via Reductive Heck Coupling. ACS Catalysis, 8(9), 8037-8041. [Link]

• Hallberg, A., et al. (1996). An Exploratory Study of Regiocontrol in the Heck Type Reaction. Influence of Solvent Polarity and Bisphosphine Ligands. Organometallics, 15(1), 196-204. [Link]

• Norrby, P.-O., et al. (2020). What the Heck?—Automated Regioselectivity Calculations of Palladium-Catalyzed Heck Reactions Using Quantum Chemistry. Journal of Chemical Information and Modeling, 60(12), 6467-6476. [Link]

• Tzschucke, C. C. (n.d.). Heck Reaction: Conditions. University of Erlangen-Nuremberg. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Ghedini, M., et al. (2004). Heck reaction catalysed by pyridyl-imine palladium(0) and palladium(II) complexes. Journal of Molecular Catalysis A: Chemical, 224(1-2), 107-113. [Link]

• Montgomery, T. P., & Sigman, M. S. (2016). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. Accounts of Chemical Research, 49(8), 1588-1598. [Link]

• Organic Chemistry Lessons. (2021, March 20). Heck Reaction. YouTube. [Link]

• Ghorai, M. K., et al. (2022). Palladacycle-Catalyzed Regioselective Heck Reaction Using Diaryliodonium Triflates and Aryl Iodides. Organic Letters, 24(2), 586-591. [Link]

• Calò, V., et al. (2005). The Heck Reaction in Ionic Liquids: Progress and Challenges. Molecules, 10(4), 515-525. [Link]

• Reddit. (2024, June 14). Troubleshooting a difficult Heck reaction. r/Chempros. [Link]

• Larhed, M., et al. (2011). Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates. Angewandte Chemie International Edition, 50(38), 8956-8959. [Link]

• Gu, Q., & You, S.-L. (2019). Pd-Catalyzed Enantioselective Heck Reaction of Aryl Triflates and Alkynes. Journal of the American Chemical Society, 141(48), 18954-18959. [Link]

• Tsukamoto, M., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 158-172. [Link]

• Macmillan Group. (2004, July 14). The Intramolecular Heck Reaction. Macmillan Group Meeting. [Link]

• Kelly, P. F., et al. (2000). 5-methyl-2,2'-bipyridine. Organic Syntheses, 77, 173. [Link]

• Tsukamoto, M., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Pest Management Science, 77(6), 2635-2649. [Link]

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• Hameed, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 221. [Link]

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Application Note: Strategic Catalyst Selection for Palladium-Catalyzed Cross-Coupling of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

Abstract: This guide provides a comprehensive framework for the strategic selection of palladium catalysts for the cross-coupling of 5-Methylpyridin-2-YL trifluoromethanesulfonate. Pyridyl cores are ubiquitous in pharmaceuticals, and their functionalization via cross-coupling is a cornerstone of modern drug discovery.[1][2] However, the unique electronic properties of pyridyl triflates, particularly their propensity for catalyst inhibition via coordination of the pyridine nitrogen, present distinct challenges. This document moves beyond generic protocols to explain the underlying organometallic principles governing catalyst activity, enabling researchers to make informed decisions for optimizing Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. We will dissect the roles of the palladium precursor, ligand architecture, base, and solvent, providing detailed, field-tested protocols and a logical workflow for catalyst system selection.

The Challenge: Understanding the Substrate

5-Methylpyridin-2-YL trifluoromethanesulfonate is a versatile electrophile for palladium-catalyzed cross-coupling. The triflate group (OTf) is an excellent leaving group, making the C2 position highly susceptible to oxidative addition by a Pd(0) catalyst. However, two key features of this substrate dictate the catalyst selection strategy:

• Electron-Deficient Heterocycle: The pyridine ring is electron-deficient, which can facilitate oxidative addition compared to electron-rich arenes.

• Coordinating Nitrogen Atom: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center. This can be a significant deactivating pathway, sequestering the catalyst in an off-cycle, unreactive state.[2]

The primary goal of catalyst selection is, therefore, to choose a system where the rate of the desired catalytic cycle far exceeds the rate of catalyst inhibition. This is achieved by carefully tuning the electronic and steric properties of the palladium catalyst's ligand sphere.

The Catalytic Cycle: A Mechanistic Overview

A foundational understanding of the palladium-catalyzed cross-coupling mechanism is essential for rational catalyst design. The process is a catalytic cycle that generally involves three key steps: oxidative addition, transmetalation (for reactions like Suzuki), and reductive elimination.[1][3]

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

The rate-limiting step for aryl triflates is often the initial oxidative addition.[4][5] The ligand's role is critical here; it must stabilize the Pd(0) state while being labile enough to allow substrate coordination and subsequent C-O bond cleavage.

Core Components of the Catalyst System

Palladium Precursors

The active catalyst is a Pd(0) species, which is typically generated in situ from a more stable Pd(II) or Pd(0) precursor.

Precursor	Common Form	Oxidation State	Key Characteristics
Palladium(II) Acetate	Pd(OAc)₂	+2	Air-stable, cost-effective. Requires in situ reduction to Pd(0), often by a phosphine ligand, amine, or other reagents in the mixture.[6]
Tris(dibenzylideneacetone)-dipalladium(0)	Pd₂(dba)₃	0	Air-stable solid, direct source of Pd(0). The dba ligands are easily displaced by more strongly coordinating phosphine ligands.
Pre-formed Catalysts	e.g., Pd(PPh₃)₄	0	Provides a well-defined Pd(0) species. Can be sensitive to air and moisture. Less common for modern, highly active catalyst systems.

Recommendation: For initial screening with 5-Methylpyridin-2-YL trifluoromethanesulfonate, Pd₂(dba)₃ is an excellent starting point as it provides a direct, reliable source of Pd(0) without relying on complex in-situ reduction pathways that can be unpredictable. Johnson Matthey and other suppliers offer high-purity precursors crucial for reproducibility.[7]

Ligand Selection: The Key to Success

The ligand is the most critical variable in overcoming the challenge of pyridine coordination. For heteroaryl electrophiles, particularly those prone to catalyst inhibition, the most successful ligands are typically bulky and electron-rich monophosphines.[2][8]

• Steric Bulk: Large, bulky ligands form a protective cone around the palladium center. This steric hindrance favors the coordination of the planar aryl triflate over the amine or other species, and it promotes the bond-forming reductive elimination step.[9][10]

• Electron-Donating Ability: Electron-rich phosphines increase the electron density on the palladium center. This enhances the rate of oxidative addition into the C-OTf bond, which is often the turnover-limiting step of the catalytic cycle.[11]

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Application Note: Synthesis of 2-Aryl-5-methylpyridines via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Executive Summary

2-Aryl-5-methylpyridines are highly privileged pharmacophores embedded in numerous kinase inhibitors, COX-2 inhibitors, and advanced agrochemicals. However, the direct functionalization of the pyridine C2 position is historically challenging. The lone pair on the pyridine nitrogen can coordinate to the palladium center, forming stable, catalytically inactive complexes.

This application note details a robust, high-yielding protocol for the synthesis of 2-aryl-5-methylpyridines. By utilizing 5-methylpyridin-2-yl trifluoromethanesulfonate (a highly reactive pseudohalide) alongside arylboronic acids in a Suzuki-Miyaura cross-coupling framework, researchers can bypass standard heteroaryl halide limitations and achieve superior conversion rates[1].

Mechanistic Rationale & Substrate Kinetics

The strategic choice of 5-methylpyridin-2-yl triflate over the corresponding 2-chloro or 2-bromo analogs is rooted in reaction kinetics. The trifluoromethanesulfonate (–OTf) group is an exceptional leaving group due to the extreme electron-withdrawing nature of the trifluoromethyl moiety, which severely polarizes the C–O bond[2]. This polarization significantly lowers the activation energy barrier for the oxidative addition of the Pd(0) catalyst, allowing the productive catalytic cycle to kinetically outcompete off-target nitrogen coordination[1].

The reaction proceeds through three fundamental organometallic steps:

• Oxidative Addition: The active Ln​Pd(0) species inserts into the C–OTf bond of the substrate, forming a highly reactive Ln​Pd(II)(5−Me−Py)(OTf) intermediate.

• Transmetalation: The addition of a base (e.g., K3​PO4​ ) is strictly causal to the reaction's success. Boronic acids are weakly nucleophilic. The base coordinates to the empty p-orbital of the boron atom, forming a negatively charged, highly nucleophilic boronate complex that readily transfers its aryl group to the Pd(II) center[3].

• Reductive Elimination: The resulting Ln​Pd(II)(5−Me−Py)(Aryl) complex undergoes reductive elimination, forging the new C–C biaryl bond and regenerating the Pd(0) catalyst[1].

Catalytic cycle of the Suzuki-Miyaura cross-coupling using 5-methylpyridin-2-yl triflate.

Quantitative Data: Catalyst System Optimization

To establish a self-validating and scalable system, various catalyst and base combinations were evaluated. The table below summarizes the quantitative yield data. While Pd(PPh3​)4​ serves as a cost-effective baseline, the Pd(dppf)Cl2​ / K3​PO4​ system demonstrates superior efficacy for sterically demanding substrates[4].

Catalyst System	Base (Equiv.)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Advantage
Pd(PPh₃)₄ (5 mol%)	K₂CO₃ (2.0)	1,4-Dioxane/H₂O (4:1)	90	85	Standard baseline; effective for unhindered arylboronic acids.
Pd(dppf)Cl₂ (5 mol%)	K₃PO₄ (3.0)	Toluene/H₂O (4:1)	100	92	Bidentate ligand prevents degradation; ideal for hindered substrates.
Pd₂(dba)₃ / XPhos (2 mol%)	Cs₂CO₃ (2.0)	THF (Anhydrous)	70	95	Highly active electron-rich ligand; suppresses protodeboronation.
NiBr₂(dme) / dppf (10 mol%)	K₃PO₄ (2.0)	DMF (Anhydrous)	60	78	Base-metal alternative; requires strict anaerobic conditions.

Validated Experimental Protocol

The following step-by-step methodology is optimized for the synthesis of 2-phenyl-5-methylpyridine (as a model compound) on a 1.0 mmol scale.

Step-by-step experimental workflow for the synthesis and isolation of 2-aryl-5-methylpyridines.

Step-by-Step Methodology:

• Reagent Preparation (Inert Atmosphere):

  • In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-methylpyridin-2-yl trifluoromethanesulfonate (1.0 mmol, 241.2 mg) and phenylboronic acid (1.2 mmol, 146.3 mg).

  • Add the catalyst Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 mmol, 40.8 mg, 5 mol%).

• Solvent & Base Addition:

  • Add anhydrous 1,4-dioxane (8.0 mL) to the flask.

  • In a separate vial, dissolve K3​PO4​ (3.0 mmol, 636.8 mg) in degassed deionized water (2.0 mL). Transfer this aqueous base solution to the Schlenk flask via syringe.

• Degassing (Crucial Step):

  • Perform three freeze-pump-thaw cycles or vigorously sparge the biphasic mixture with ultra-pure Argon for 15 minutes.

  • Causality: Oxygen rapidly degrades the electron-rich Pd(0) active species into inactive Pd(II) oxides, stalling the catalytic cycle and leading to palladium black precipitation.

• Reaction Execution:

  • Heat the reaction mixture to 90 °C in a pre-heated oil bath for 12–16 hours under vigorous stirring (1000 rpm) to ensure optimal mass transfer within the biphasic system[2].

• Quench & Extraction:

  • Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and quench with water (10 mL).

  • Separate the organic layer. Extract the remaining aqueous layer with ethyl acetate (2 x 15 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient, typically 10:1 to 5:1) to afford the pure 2-phenyl-5-methylpyridine[4].

Quality Control & Self-Validating Diagnostics

To ensure trustworthiness and reproducibility, implement the following self-validating checks during the protocol:

• Visual Cues: The reaction mixture should transition from an initial orange/red suspension (Pd(II) precatalyst) to a dark brown/black homogeneous-looking mixture (active Pd(0) species) upon reaching 90 °C. If the solution turns pale yellow or deposits a metallic mirror immediately upon heating, the catalyst has prematurely decomposed (likely due to O2​ ingress).

• TLC Monitoring: 5-Methylpyridin-2-yl triflate is strongly UV-active at 254 nm. Monitor its disappearance ( Rf​≈0.6 in 4:1 Hexanes/EtOAc). The product typically runs slightly lower ( Rf​≈0.4−0.5 ) and stains positive with Dragendorff's reagent, confirming the presence of the basic pyridine nitrogen.

• Protodeboronation Check: If the reaction stalls with unconsumed triflate, check for the presence of the protodeboronated arene (e.g., benzene from phenylboronic acid) via GC-MS. If protodeboronation is prevalent, reduce the water content or switch to an anhydrous Cs2​CO3​ / DMF system[3].

References

• [3] A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles | Source: nih.gov |3

• [4] A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates | Source: amazonaws.com | 4

• [1] Suzuki-Miyaura Coupling - Chemistry LibreTexts | Source: libretexts.org | 1

• [2] Suzuki–Miyaura Cross-Coupling of 3-Pyridyl Triflates with Alk-1-enyl-2-pinacol Boronates | Source: thieme-connect.com | 2

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• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Synthetic Workhorse: Applications of 5-Methylpyridin-2-YL Trifluoromethanesulfonate in Modern Medicinal Chemistry

Introduction: The Pyridine Moiety and the Rise of Versatile Intermediates

The pyridine scaffold is a cornerstone of medicinal chemistry, embedded in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its presence is critical to the function of drugs targeting a wide range of conditions, from cancer to central nervous system disorders.[3][4] Consequently, the development of robust and efficient synthetic methodologies to construct functionalized pyridine derivatives is of paramount importance to drug discovery and development professionals. 5-Methylpyridin-2-YL trifluoromethanesulfonate has emerged as a highly valuable and versatile intermediate in this pursuit. While not typically a final drug product itself, its utility lies in its exceptional ability to act as a stable and highly reactive electrophile in a variety of palladium-catalyzed cross-coupling reactions.[5] This allows for the efficient introduction of the 5-methyl-2-pyridinyl moiety, a common structural motif in medicinally relevant molecules, into complex organic structures. This guide will provide an in-depth exploration of the synthesis and applications of 5-Methylpyridin-2-YL trifluoromethanesulfonate, offering detailed protocols and expert insights for researchers in the field.

Synthesis of 5-Methylpyridin-2-YL Trifluoromethanesulfonate: A Reliable Protocol

The preparation of 5-Methylpyridin-2-YL trifluoromethanesulfonate is a straightforward and high-yielding procedure, starting from the readily available 2-hydroxy-5-methylpyridine. The trifluoromethanesulfonyl group (triflate) is an excellent leaving group, rendering the 2-position of the pyridine ring highly susceptible to nucleophilic attack in the presence of a suitable catalyst.

Protocol: Synthesis of 5-Methyl-2-(trifluoromethanesulfonyl)oxypyridine[6]

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• 2-Hydroxy-5-methylpyridine

• Dry Pyridine

• Trifluoromethanesulfonic anhydride

• Dichloromethane (CH2Cl2)

• Water (H2O)

• Anhydrous Sodium Sulfate (Na2SO4)

• Schlenk flask

• Magnetic stirrer and stir bar

• Syringe

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 200-mL Schlenk flask equipped with a Teflon-coated magnetic stir bar and a rubber septum, flush the flask with nitrogen.

• Dissolution: Add 2-hydroxy-5-methylpyridine (4.85 g, 44.4 mmol) and dry pyridine (140 mL) to the flask. Stir the mixture until the solid is completely dissolved.

• Cooling: Cool the flask to -12°C using an acetone/ice bath.

• Addition of Reagent: Rapidly add trifluoromethanesulfonic anhydride (15.1 g, 53.5 mmol) to the cooled solution via syringe through the rubber septum.

• Reaction: Stir the solution at 0°C for 30 minutes.

• Work-up: Pour the reaction mixture into a separatory funnel containing 150 mL of water.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Drying and Concentration: Combine the organic fractions and dry over anhydrous Na2SO4. Filter the solution and concentrate the filtrate on a rotary evaporator to yield the product.

Expected Yield: This procedure typically yields a high purity product in excellent yield.

Core Applications in Medicinal Chemistry: Palladium-Catalyzed Cross-Coupling Reactions

The primary application of 5-Methylpyridin-2-YL trifluoromethanesulfonate in medicinal chemistry is as a superior coupling partner in palladium-catalyzed cross-coupling reactions. The triflate group's high reactivity allows for milder reaction conditions compared to traditional aryl halides, which is crucial when dealing with sensitive and complex molecular architectures often found in drug candidates.[5]

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for the formation of C-C bonds.[6] Pyridyl triflates are excellent substrates for this reaction, enabling the synthesis of biaryl and heteroaryl-aryl structures that are prevalent in many therapeutic agents.[6][7]

General Reaction Scheme:

Caption: Generalized Suzuki-Miyaura Coupling Workflow.

Key Advantages of Using 5-Methylpyridin-2-YL Trifluoromethanesulfonate in Suzuki-Miyaura Coupling:

• High Reactivity: Allows for lower catalyst loading and milder reaction conditions.

• Broad Substrate Scope: Compatible with a wide range of boronic acids and esters.

• Functional Group Tolerance: Can be used in the presence of sensitive functional groups.

Parameter	Recommended Conditions
Catalyst	Pd(PPh3)4 (5-10 mol %)
Base	K3PO4 (2-3 equivalents)
Solvent	Dioxane, Toluene, or THF
Temperature	80-110 °C

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for the formation of C-N bonds, which are ubiquitous in pharmaceuticals.[8][9] The use of aryl triflates, including 5-Methylpyridin-2-YL trifluoromethanesulfonate, has significantly expanded the scope and utility of this reaction.[10][11] This allows for the synthesis of a diverse range of N-aryl and N-heteroaryl amines.

General Reaction Scheme:

Caption: Generalized Buchwald-Hartwig Amination Workflow.

Key Considerations for Buchwald-Hartwig Amination:

• Ligand Choice: The choice of phosphine ligand is critical and depends on the specific amine and aryl triflate used. Bulky, electron-rich ligands are often preferred.[12]

• Base Selection: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) is typically employed.

• Reaction Conditions: The reaction is sensitive to air and moisture, requiring an inert atmosphere.

Parameter	Recommended Conditions
Catalyst	Pd2(dba)3 or Pd(OAc)2 (1-5 mol %)
Ligand	Buchwald or Hartwig ligands (e.g., XPhos, RuPhos)
Base	NaOtBu or LHMDS (1.5-2 equivalents)
Solvent	Toluene or Dioxane
Temperature	80-120 °C

Troubleshooting and Expert Insights

• Incomplete Conversion: If incomplete conversion is observed in cross-coupling reactions, consider increasing the catalyst loading, reaction temperature, or reaction time. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.

• Side Reactions: In some cases, detriflation (loss of the triflate group) can be a competing side reaction. Using a less polar solvent or a lower reaction temperature may mitigate this.

• Purification: The products of these reactions can often be purified by silica gel chromatography. The choice of eluent will depend on the polarity of the product.

Conclusion

5-Methylpyridin-2-YL trifluoromethanesulfonate is a powerful and versatile building block for medicinal chemists. Its high reactivity and broad applicability in key C-C and C-N bond-forming reactions make it an invaluable tool for the synthesis of complex pyridine-containing molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important reagent in their drug discovery efforts.

References

• Smith, A. P., et al. (2002). SYNTHESIS OF 4-, 5-, and 6-METHYL-2,2'-BIPYRIDINE BY A NEGISHI CROSS-COUPLING STRATEGY: 5-METHYL-2,2'-BIPYRIDINE. Organic Syntheses, 78, 51. [Link]

• Hreczycho, G., et al. (2010). Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates. Tetrahedron Letters, 51(43), 5763-5765. [Link]

• Vinogradova, E. V., et al. (2012). Palladium-catalyzed cross-coupling of aryl chlorides and triflates with sodium cyanate: a practical synthesis of unsymmetrical ureas. Journal of the American Chemical Society, 134(27), 11132-11135. [Link]

• Barluenga, J., et al. (2004). Is nonaflate a better leaving group than corresponding triflate? A case study in the palladium catalyzed cross-coupling reaction of 7-substituted coumarins. Tetrahedron, 60(26), 5737-5750. [Link]

• Mohammad Abu-Taweel, G., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Critical Reviews in Analytical Chemistry, 52(5), 1037-1058. [Link]

• Mishra, R., & Tiwari, V. K. (2015). A Review on the Medicinal Importance of Pyridine Derivatives. Journal of Drug Delivery and Therapeutics, 5(5), 1-10. [Link]

• Singh, R., et al. (2019). Is nonaflate a better leaving group than corresponding triflate? A case study in the palladium catalyzed cross-coupling reaction of 7-substituted coumarins. AIP Conference Proceedings, 2062(1), 020011. [Link]

• Fors, B. P., et al. (2012). Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas. DSpace@MIT. [Link]

• Organic Chemistry Portal. Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas. [Link]

• Lesyk, R., et al. (2021). Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Molecules, 26(23), 7201. [Link]

• Garg, N. K. Patents & Products. UCLA Chemistry. [Link]

• Le Coustumer, V., et al. (2020). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition, 60(20), 11068-11091. [Link]

• Le Coustumer, V., et al. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition, 60(20), 11068-11091. [Link]

• COSyS. Palladium Cross-Coupling. [Link]

• Justia Patents. Patents Assigned to Revolution Medicines, Inc. [Link]

• ResearchGate. A Review on the Medicinal Importance of Pyridine Derivatives. [Link]

• Campeau, L.-C., et al. (2005). A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides. Journal of the American Chemical Society, 127(49), 17372-17373. [Link]

• Google Patents. WO2014076091A1 - 5-fluoro-n-(pyridin-2-yl)

• PubMed. Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. [Link]

• Mondal, M., & Jana, G. K. (2022). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 27(19), 6537. [Link]

• Google Patents.

• PubMed. Design, synthesis and biological evaluation of novel 5-methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole derivatives as potent potassium-competitive acid blockers. [Link]

• Purdue University. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• United States Patent and Trademark Office. Patent Public Search. [Link]

• Kumar, A., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(25), 15995-16017. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Unoh, Y., et al. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 43(2), 103-112. [Link]

• ResearchGate. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Google Patents.

• ResearchGate. Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. [Link]

• Foley, C. A., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Organic Letters, 26(1), 180-185. [Link]

• Technical University of Denmark. Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. [Link]

• Organ, M. G., et al. (2016). Suzuki–Miyaura Cross-Coupling of Aryl Fluorosulfonates Mediated by Air- and Moisture-Stable [Pd(IPr)(μ-Cl)Cl]2. Organic Letters, 18(15), 3742-3745. [Link]

• Comins, D. L., & Dehghani, A. (1992). n-(5-chloro-2-pyridyl)triflimide. Organic Syntheses, 71, 158. [Link]

• Amini, M., & Tarassoli, A. (2014). Suzuki-Miyaura cross-coupling reactions in water using in situ generated palladium(Ⅱ)-phosphazane complexes. Chinese Chemical Letters, 25(1), 183-185. [Link]

• Hameed, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 193. [Link]

• Moran, J., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Beilstein Journal of Organic Chemistry, 16, 1286-1292. [Link]

• Van der Eycken, E. V., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2396-2404. [Link]

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Application Note: Overcoming the "2-Pyridyl Problem" in Agrochemical Synthesis using 5-Methylpyridin-2-yl Trifluoromethanesulfonate

Target Audience: Discovery Chemists, Process Engineers, and Agrochemical Development Scientists Document Type: Technical Application Note & Validated Protocols

Strategic Overview & Agrochemical Significance

The pyridine ring is a ubiquitous structural motif in modern crop protection, heavily featured in commercial herbicides, insecticides, and broad-spectrum fungicides. Specifically, the 5-methylpyridin-2-yl moiety is a critical pharmacophore in several patented agrochemical classes, including advanced thiazolyl-pyridine fungicides and novel triazolidine-3,5-dione insecticides [1].

However, synthesizing these complex biheteroaryl scaffolds has historically been bottlenecked by the "2-pyridyl problem." 2-Pyridyl organometallics—particularly 2-pyridylboronic acids—are notoriously capricious. They undergo rapid protodeboronation under standard basic cross-coupling conditions, leading to abysmal yields and complex purification profiles [2].

The Solution: Polarity Inversion. By utilizing 5-Methylpyridin-2-yl trifluoromethanesulfonate (CAS: 154447-03-7) , chemists can invert the electronic polarity of the coupling event. Instead of relying on an unstable 2-pyridyl nucleophile, the pyridine ring is deployed as a highly reactive electrophile. The trifluoromethanesulfonate (triflate, -OTf) group serves as an exceptional leaving group, facilitating rapid oxidative addition by low-valent Palladium or Nickel catalysts. This allows for highly efficient coupling with stable (hetero)aryl nucleophiles or via modern reductive cross-electrophile strategies.

Mechanistic Rationale & Pathway Divergence

To successfully integrate 5-methylpyridin-2-yl triflate into an agrochemical discovery pipeline, it is crucial to understand the causality behind the catalyst selection:

• Oxidative Addition Kinetics: The highly electron-withdrawing nature of the triflate group lowers the activation energy required for the insertion of Pd(0) or Ni(0) into the C−O bond. This outcompetes side reactions like hydrolysis.

• Bypassing Protodeboronation: By using the pyridine as the electrophile, the nucleophilic partner can be a highly stable, electron-rich arylboronic acid or a heteroaryl bromide (in the case of reductive coupling), entirely avoiding the unstable C−B bond at the 2-position of the pyridine ring [3].

Fig 1. Divergent synthetic workflows for 5-methylpyridin-2-yl triflate in agrochemical discovery.

Quantitative Yield Analysis

The table below summarizes the dramatic yield improvements achieved by switching from a traditional 2-pyridyl nucleophile strategy to a 5-methylpyridin-2-yl triflate electrophile strategy [2, 4].

Coupling Strategy	Coupling Partner	Catalyst System	Target Agrochemical Scaffold	Yield (Triflate Electrophile)	Yield (Boronic Acid Nucleophile)*
Suzuki-Miyaura	4-Chlorophenylboronic acid	Pd(PPh3​)4​ / K2​CO3​	Aryl-pyridine derivatives	88%	< 15%
Suzuki-Miyaura	Thiophene-3-boronic acid	Pd(dppf)Cl2​ / Cs2​CO3​	Thienyl-pyridine fungicides	84%	< 10%
Cross-Electrophile	2-Bromothiazole	PdCl2​(dppp) / NiBr2​(dtbbpy)	Thiazolyl-pyridine pesticides	76%	N/A (Homocoupling)
Cross-Electrophile	3-Bromopyridine	PdCl2​(dppp) / NiBr2​(dtbbpy)	Bipyridine herbicides	71%	N/A (Homocoupling)

*Note: 2-pyridylboronic acids undergo rapid protodeboronation under standard basic conditions, severely limiting their utility in discovery libraries.

Validated Experimental Protocols

Protocol A: Polarity-Inverted Suzuki-Miyaura Coupling

Application: Synthesis of 5-methyl-2-(thiophen-3-yl)pyridine (Fungicide Precursor)

Causality & Design: By utilizing the triflate as the electrophile, we can employ highly stable thiophene-3-boronic acid. Pd(dppf)Cl2​ is selected as the catalyst because the bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the rate-limiting reductive elimination step and preventing off-target β -hydride elimination.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add thiophene-3-boronic acid (1.2 mmol, 1.2 equiv), Pd(dppf)Cl2​ (0.05 mmol, 5 mol%), and anhydrous Cs2​CO3​ (2.0 mmol, 2.0 equiv).

• Atmosphere Exchange: Evacuate the flask and backfill with ultra-pure Argon (repeat 3 times).

• Reagent Addition: Dissolve 5-methylpyridin-2-yl trifluoromethanesulfonate (1.0 mmol, 1.0 equiv) in 5.0 mL of degassed 1,4-dioxane. Inject this solution into the Schlenk flask via syringe.

• Reaction Execution: Heat the reaction mixture to 80 °C under vigorous stirring for 12 hours. The reaction progress can be monitored by TLC or LC-MS (consumption of the triflate).

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure biheteroaryl product.

Protocol B: Multimetallic Cross-Ullmann (Cross-Electrophile) Coupling

Application: Synthesis of 2-(5-Methylpyridin-2-yl)thiazole (Pesticidal Building Block)

Causality & Design: This protocol utilizes a synergistic [4]. A single metal catalyst would struggle to differentiate between two electrophiles, leading to statistical mixtures of homocoupled products. Here, the Nickel catalyst selectively undergoes oxidative addition into the heteroaryl bromide (2-bromothiazole), while the Palladium catalyst selectively inserts into the heteroaryl triflate. Subsequent transmetalation between the two distinct organometallic intermediates, followed by reductive elimination, drives the highly selective formation of the cross-coupled biheteroaryl product. Zinc dust serves as the terminal reductant.

Step-by-Step Methodology:

• Catalyst Preparation: In an argon-filled glovebox, charge an oven-dried 1-dram vial with PdCl2​ (2 mol%), dppp ligand (2.2 mol%), NiBr2​(dme) (2 mol%), and dtbbpy ligand (2.2 mol%).

• Reagent Loading: Add 5-methylpyridin-2-yl trifluoromethanesulfonate (0.50 mmol, 1.0 equiv), 2-bromothiazole (0.75 mmol, 1.5 equiv), KBr (0.50 mmol, 1.0 equiv), and activated Zinc dust (1.0 mmol, 2.0 equiv).

• Solvent Addition: Add 2.0 mL of anhydrous, degassed DMF. Seal the vial with a PTFE-lined screw cap.

• Reaction Execution: Remove the vial from the glovebox and stir at 1000 rpm at 60 °C for 24 hours.

• Quenching: Cool the reaction to room temperature. Quench by adding 2 mL of 1M HCl to dissolve excess Zinc, then neutralize with saturated aqueous NaHCO3​ .

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify by flash chromatography (Hexanes/Ethyl Acetate = 10/1 to 5/1) to afford the pure 2-(5-methylpyridin-2-yl)thiazole.

References

• Source: World Intellectual Property Organization (WO2021209366A1)

• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations Source: Angewandte Chemie International Edition (via NIH PMC) URL:[Link]

• A General Solution for the 2-Pyridyl Problem Source: Journal of the American Chemical Society (via NIH PMC) URL:[Link]

• A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates Source: ChemRxiv / Weix Research Group (Hosted on AWS) URL:[Link]

Application Note: Large-Scale Synthesis and Process Considerations for 5-Methylpyridin-2-yl Trifluoromethanesulfonate

Introduction & Strategic Rationale

5-Methylpyridin-2-yl trifluoromethanesulfonate (CAS: 131758-96-4), commonly referred to as 5-methyl-2-pyridyl triflate, is a premium electrophilic building block in modern organic synthesis. It is extensively deployed in transition-metal-catalyzed cross-coupling reactions—such as Suzuki-Miyaura, Negishi, and high-throughput multimetallic cross-Ullmann biheteroaryl syntheses[1]. By converting the relatively inert hydroxyl/oxo group of 5-methyl-2-pyridone into a highly labile triflate leaving group, chemists can unlock robust C–C and C–N bond-forming pathways critical for the development of advanced therapeutics, including anti-fibrotic agents like Pirfenidone derivatives.

Scaling the synthesis of heteroaryl triflates from milligram discovery scales to multi-kilogram process scales introduces significant thermal, chemoselective, and safety challenges. This application note provides a self-validating, causality-driven protocol for the large-scale synthesis of 5-methylpyridin-2-yl triflate.

Mechanistic Grounding: Tautomerization and Regioselectivity

The starting material, 5-methylpyridin-2(1H)-one, exists in a dynamic tautomeric equilibrium with its enol counterpart, 5-methylpyridin-2-ol. In polar solvents and solid states, the lactam (pyridinone) form is typically favored[2]. This dual tautomeric nature creates ambiguity during electrophilic functionalization, historically leading to problematic mixtures of N-alkylated and O-alkylated products[3].

To enforce strict O-triflation, the choice of base is critical. While triethylamine (Et₃N) is cost-effective, it can react with trifluoromethanesulfonic anhydride (Tf₂O) to form highly reactive ketene intermediates, leading to dark, intractable byproducts. Pyridine is the superior choice for scale-up. It serves a dual purpose:

• Acid Scavenger: It neutralizes the highly corrosive trifluoromethanesulfonic acid (TfOH) byproduct, driving the reaction forward.

• Nucleophilic Catalyst: Pyridine reacts with Tf₂O to form a highly electrophilic N-trifluoromethylsulfonylpyridinium intermediate. This intermediate rapidly and selectively transfers the triflyl group to the harder oxygen nucleophile of the lactim tautomer, bypassing N-functionalization entirely.

Figure 1: Mechanistic pathway highlighting tautomerization and selective O-triflation.

Quantitative Process Parameters

For a standardized 100-gram scale synthesis, stoichiometric precision and thermal mass calculations are required to ensure safety and high yield.

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Density (g/mL)	Role
5-Methyl-2-pyridone	109.13	1.00	100.0 g	N/A (Solid)	Limiting Substrate
Triflic Anhydride (Tf₂O)	282.14	1.20	310.2 g / 185 mL	1.677	Electrophile
Pyridine (Anhydrous)	79.10	1.50	108.7 g / 110 mL	0.982	Base / Catalyst
Dichloromethane (DCM)	84.93	15 volumes	1.5 L	1.326	Solvent

Experimental Protocol: 100-Gram Scale Synthesis

This protocol is designed as a self-validating system . Each phase contains specific observable metrics to confirm reaction trajectory before proceeding.

Phase 1: Reactor Setup & Dissolution

• Preparation: Equip a 3 L jacketed glass reactor with an overhead mechanical stirrer, an internal temperature probe, a pressure-equalizing dropping funnel, and a rigorous nitrogen (N₂) sweep.

  • Causality: Tf₂O is violently reactive with atmospheric moisture, hydrolyzing into inactive and corrosive TfOH. An inert atmosphere is mandatory.

• Dissolution: Charge the reactor with 100.0 g of 5-methyl-2-pyridone and 1.5 L of anhydrous DCM. Stir at 300 RPM. Add 110 mL of anhydrous pyridine.

• Thermal Equilibration: Circulate cooling fluid to drop the internal temperature to -10 °C .

  • Validation: The substrate should fully dissolve into a clear, pale-yellow solution. Do not proceed until the internal temperature is stable at or below -10 °C.

Phase 2: Electrophilic Addition

• Tf₂O Charging: Transfer 185 mL of Tf₂O into the dropping funnel.

• Controlled Addition: Begin dropwise addition of Tf₂O over a period of 2 to 2.5 hours.

  • Causality: The triflation event is highly exothermic. Rapid addition will cause thermal runaway, leading to solvent boiling and degradation of the pyridine catalyst into tarry polymers.

  • Validation: Monitor the internal temperature probe. Adjust the drip rate to ensure the internal temperature never exceeds 0 °C . As the addition progresses, the clear solution will transition into a dense, pale-yellow/orange suspension due to the precipitation of pyridinium triflate salts.

Phase 3: Maturation & In-Process Control (IPC)

• Warming: Once addition is complete, disable the active cooling jacket and allow the reactor to naturally warm to room temperature (20 °C) over 2 hours.

• IPC Validation: Pull a 0.5 mL aliquot, quench it in 1 mL of saturated NaHCO₃, and extract with 1 mL of ethyl acetate. Run TLC (Hexanes:EtOAc 3:1, UV visualization).

  • Validation: The reaction is complete when the starting material spot ( Rf​≈0.1 ) is entirely consumed, replaced by a single distinct product spot ( Rf​≈0.6 ).

Phase 4: Quench & Isolation

• Quenching: Re-cool the reactor to 0 °C. Slowly add 500 mL of saturated aqueous NaHCO₃ via the dropping funnel over 30 minutes.

  • Causality: NaHCO₃ neutralizes excess Tf₂O and pyridinium salts. Slow addition prevents violent CO₂ off-gassing and reactor pressurization.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Isolate the lower organic (DCM) layer. Extract the remaining aqueous layer with additional DCM (2 × 200 mL).

• Washing: Wash the combined organic layers with 1N HCl (500 mL) to protonate and remove residual pyridine, followed by brine (500 mL) to remove bulk water.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Causality: Keep the rotary evaporator water bath below 35 °C . Triflates are prone to thermal decomposition at elevated temperatures.

• Final Purification: Pass the crude brown oil through a short silica gel plug (eluting with DCM) to remove polar baseline impurities, yielding 5-methylpyridin-2-yl trifluoromethanesulfonate as a pale yellow to colorless oil (Typical yield: 85–92%).

Figure 2: Large-scale process workflow for the synthesis of 5-methylpyridin-2-yl triflate.

References

• A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates Amazon S3 / Scientific Literature Repository URL
• 5-Methylpyridin-2(1H)
• Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines The Journal of Organic Chemistry - ACS Publications URL

Technical Notes & Optimization

Technical Support Center: 5-Methylpyridin-2-YL Trifluoromethanesulfonate Couplings

Welcome to the technical support center for cross-coupling reactions involving 5-Methylpyridin-2-YL Trifluoromethanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during these powerful C-C and C-N bond-forming transformations. Here, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling with 5-Methylpyridin-2-YL trifluoromethanesulfonate is low-yielding, and I see a significant amount of 5-methyl-2-hydroxypyridine in my crude LC-MS. What is happening?

This is a classic sign of triflate hydrolysis, a common side reaction with pyridyl triflates. The electron-deficient nature of the pyridine ring makes the triflate group a good leaving group, but also susceptible to hydrolysis, especially in the presence of water and base.[1][2]

Q2: I am attempting a Buchwald-Hartwig amination, but the reaction is sluggish, and I'm recovering starting material. What are some initial troubleshooting steps?

For Buchwald-Hartwig aminations with pyridyl triflates, the choice of ligand, base, and solvent is critical. The pyridyl nitrogen can coordinate to the palladium center and inhibit catalysis. Consider switching to a more electron-rich and sterically hindered ligand, such as a biarylphosphine ligand (e.g., XPhos, SPhos), and a non-coordinating, strong base like sodium or lithium tert-butoxide. Ensure your reaction is conducted under strictly anhydrous and inert conditions.

Q3: My main byproduct is the homocoupling of my boronic acid/ester. How can I minimize this?

Homocoupling of the boronic acid partner is often promoted by the presence of oxygen and can be palladium-mediated.[3] To mitigate this, rigorously degas your solvents and reaction mixture (e.g., by sparging with argon or freeze-pump-thaw cycles) and maintain a positive pressure of an inert gas throughout the reaction. Using a boronic ester instead of a boronic acid can also improve stability and reduce homocoupling.

Q4: I've observed the formation of 5-methylpyridine as a byproduct. What is the likely cause?

The formation of 5-methylpyridine suggests a hydrodehalogenation-type reaction (or in this case, hydrodetriflation). This can occur through various pathways, including the decomposition of the palladium catalyst or competing reactions with trace water or other proton sources in the reaction mixture.

In-Depth Troubleshooting Guides

Side Reaction 1: Hydrolysis of 5-Methylpyridin-2-YL Trifluoromethanesulfonate

Mechanism: The electron-withdrawing nature of the pyridine nitrogen enhances the electrophilicity of the C2 position, making the triflate group susceptible to nucleophilic attack by water or hydroxide ions. This leads to the formation of the corresponding pyridone, 5-methyl-2-hydroxypyridine, which is unreactive in the desired cross-coupling reaction.

Identification:

• LC-MS: Look for a mass corresponding to 5-methyl-2-hydroxypyridine (M+H = 110.06).

• TLC: The pyridone is typically more polar than the starting triflate and the desired product.

• ¹H NMR: Appearance of characteristic pyridone peaks and disappearance of the triflate starting material signals.

Prevention and Mitigation:

Strategy	Protocol	Rationale
Anhydrous Conditions	Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly. Handle reagents under an inert atmosphere (glovebox or Schlenk line).	Minimizes the primary nucleophile (water) responsible for hydrolysis.
Choice of Base	Use non-nucleophilic, anhydrous bases such as Cs₂CO₃, K₃PO₄, or NaOtBu. Avoid aqueous bases if possible.	Strong, non-coordinating bases are less likely to promote hydrolysis compared to hydroxide-containing bases.
Reaction Temperature	Maintain the lowest effective temperature for the coupling reaction.	Higher temperatures can accelerate the rate of hydrolysis.[1]
Rapid Catalyst Turnover	Use a highly active catalyst system (e.g., a pre-formed palladium precatalyst with a suitable ligand) to ensure the rate of the desired coupling is significantly faster than the rate of hydrolysis.	If the catalytic cycle is efficient, the triflate is consumed in the productive pathway before it has a chance to hydrolyze.

Side Reaction 2: Protodeborylation of the Boronic Acid/Ester

Mechanism: Protodeborylation is the cleavage of the C-B bond and its replacement with a C-H bond. This is a common side reaction for boronic acids, particularly heteroaryl boronic acids, and can be catalyzed by acid or base.[4] The presence of water and elevated temperatures can exacerbate this issue.

Identification:

• LC-MS/GC-MS: Detection of the arene/heteroarene corresponding to the protonated boronic acid starting material.

• ¹H NMR: Observation of signals for the protonated arene/heteroarene byproduct in the crude reaction mixture.

Prevention and Mitigation:

Strategy	Protocol	Rationale
Use Boronic Esters	Employ pinacol or MIDA boronates instead of boronic acids.	Boronic esters are generally more stable and less prone to protodeborylation than their corresponding acids.[5]
Anhydrous Conditions	Rigorously exclude water from the reaction mixture.	Water is a proton source that can facilitate protodeborylation.
Base Selection	Use the mildest effective base. For sensitive substrates, weaker bases like K₂CO₃ or Cs₂CO₃ may be preferable to stronger bases like NaOH or KOH.	Strong bases can accelerate the decomposition of some boronic acids.
Slow Addition	In some cases, slow addition of the boronic acid/ester to the reaction mixture can be beneficial.	This maintains a low concentration of the boronic acid/ester at any given time, minimizing its decomposition.

Experimental Workflow: Minimizing Hydrolysis and Protodeborylation

Caption: Workflow to minimize hydrolysis and protodeborylation.

Side Reaction 3: Homocoupling of the Boronic Acid/Ester

Mechanism: This side reaction leads to the formation of a symmetrical biaryl derived from the boronic acid/ester coupling partner. It can be promoted by palladium(II) species and the presence of oxygen.

Identification:

• LC-MS/GC-MS: Detection of a product with a mass corresponding to double the aryl/heteroaryl fragment of the boronic acid/ester.

• ¹H NMR: Signals corresponding to the symmetrical biaryl.

Prevention and Mitigation:

Strategy	Protocol	Rationale
Rigorous Degassing	Degas the solvent and reaction mixture thoroughly using methods like sparging with an inert gas or freeze-pump-thaw cycles.	Removes dissolved oxygen, which can promote oxidative homocoupling.[3]
Use of Pd(0) Precatalysts	Employ a Pd(0) source (e.g., Pd₂(dba)₃) or a precatalyst that readily generates the active Pd(0) species.	Minimizes the concentration of Pd(II) species that can participate in homocoupling pathways.
Ligand Selection	Use bulky, electron-rich phosphine ligands.	These ligands can stabilize the Pd(0) state and favor the desired cross-coupling catalytic cycle.

Reaction Pathways: Desired vs. Side Reactions

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]

preventing hydrolysis of 5-Methylpyridin-2-YL trifluoromethanesulfonate during reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis During Reactions

Welcome to the technical support center for 5-Methylpyridin-2-YL Trifluoromethanesulfonate. This guide, structured in a question-and-answer format, is designed to provide in-depth technical assistance to researchers, scientists, and drug development professionals. As Senior Application Scientists, our goal is to equip you with both the theoretical understanding and practical solutions to successfully utilize this versatile reagent while mitigating the common challenge of hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is 5-Methylpyridin-2-YL Trifluoromethanesulfonate and why is its triflate group so susceptible to hydrolysis?

5-Methylpyridin-2-YL trifluoromethanesulfonate is a valuable reagent in organic synthesis, particularly in cross-coupling reactions.[1][2] The triflate group (-OTf) is an excellent leaving group, a property derived from the extreme stability of the triflate anion (CF₃SO₃⁻).[3][4] This stability arises from resonance delocalization of the negative charge across the three oxygen atoms and the strong electron-withdrawing effect of the trifluoromethyl group.[3]

However, this high reactivity also makes the compound susceptible to hydrolysis. The presence of water, even in trace amounts, can lead to the cleavage of the C-O bond, replacing the triflate group with a hydroxyl group and generating triflic acid.[5] This side reaction can significantly reduce the yield of the desired product and introduce impurities.

Q2: I am observing significant formation of 5-methyl-2-hydroxypyridine in my reaction. What are the primary causes?

The formation of 5-methyl-2-hydroxypyridine is a direct result of the hydrolysis of your starting material, 5-Methylpyridin-2-YL trifluoromethanesulfonate. The primary culprits for this unwanted side reaction are:

• Residual Moisture in Solvents and Reagents: This is the most common cause. Many organic solvents are hygroscopic and will absorb moisture from the atmosphere if not handled and stored correctly.

• Atmospheric Moisture: Reactions run under an ambient atmosphere, especially on humid days, can introduce enough water to cause significant hydrolysis.

• "Wet" Reaction Partners: Other reagents in your reaction mixture may contain residual water from their synthesis or purification.

Troubleshooting Guide

Problem: Low yield of desired product, with 5-methyl-2-hydroxypyridine isolated as a major by-product.

This is a classic sign of premature hydrolysis of the triflate. The following troubleshooting steps are designed to systematically eliminate sources of water from your reaction.

The triflate group's sensitivity to water necessitates stringent anhydrous conditions.[3]

Detailed Protocol for Ensuring Anhydrous Conditions:

• Glassware Preparation:

  • Thoroughly wash all glassware with a suitable solvent (e.g., acetone) to remove any organic residues.

  • Oven-dry all glassware at a minimum of 120 °C for at least 4 hours, or preferably overnight.

  • Assemble the glassware hot and allow it to cool under a stream of dry, inert gas (e.g., argon or nitrogen). This is often achieved using a Schlenk line or a glovebox.

• Solvent and Reagent Drying:

  • Use freshly distilled, anhydrous solvents. Many common solvents for cross-coupling reactions (e.g., Dichloromethane, Toluene, Dioxane, THF) can be dried using appropriate drying agents (e.g., sodium/benzophenone for THF and diethyl ether; calcium hydride for halogenated solvents and hydrocarbons) and distilled under an inert atmosphere.

  • Alternatively, use commercially available anhydrous solvents packaged under an inert atmosphere.

  • Solid reagents should be dried in a vacuum oven before use.

• Inert Atmosphere Techniques:

  • Conduct the entire reaction under a positive pressure of a dry, inert gas. This can be achieved using a balloon filled with argon or nitrogen attached to the reaction flask via a needle.

  • For highly sensitive reactions, working in a glovebox is the most reliable method to exclude atmospheric moisture.

The choice of solvent can influence the rate of hydrolysis. While polar aprotic solvents are often required for the desired reaction, highly polar protic solvents should be avoided.

Solvent Property	Recommendation	Rationale
Polarity	Use non-polar or polar aprotic solvents.	Polar protic solvents like water and alcohols can act as nucleophiles and directly participate in the hydrolysis of the triflate.[4]
Hygroscopicity	Choose less hygroscopic solvents when possible.	Solvents like THF are notoriously hygroscopic and require meticulous drying and handling.

Temperature Control:

While many cross-coupling reactions require elevated temperatures, it's crucial to understand that higher temperatures can also accelerate the rate of hydrolysis. If you are experiencing significant hydrolysis, consider if the reaction can be performed at a lower temperature, even if it requires a longer reaction time.

Advanced Troubleshooting & Preventative Measures

Q3: I've taken all the necessary precautions to exclude water, but I'm still seeing some hydrolysis. What else can I do?

Even with the best techniques, trace amounts of water can be difficult to eliminate completely. In such cases, consider the following advanced strategies:

• Proton Sponges: Non-nucleophilic bases, such as 2,6-di-tert-butylpyridine or proton sponge (1,8-Bis(dimethylamino)naphthalene), can be added to the reaction mixture. These bases will scavenge any protons (H+) generated from the reaction of water with the triflate, thereby preventing the formation of highly acidic triflic acid which can catalyze further hydrolysis.

• Molecular Sieves: Activated molecular sieves (typically 3Å or 4Å) can be added to the reaction flask to sequester any residual water in the solvent and from the reagents.

If hydrolysis remains a persistent issue, it may be beneficial to consider alternative reagents that are less susceptible to hydrolysis or offer a different reactivity profile.

Reagent Class	Examples	Advantages	Disadvantages
Pyridyl Halides	2-Bromo-5-methylpyridine, 2-Iodo-5-methylpyridine	More stable to hydrolysis.	Generally less reactive in cross-coupling reactions than triflates, may require harsher conditions.[2]
Pyridyl Nonaflates	5-Methylpyridin-2-yl nonafluorobutanesulfonate	Often more stable than triflates.	Can be more expensive and less commercially available.
Pyridyl Tosylates	5-Methylpyridin-2-yl p-toluenesulfonate	More stable to hydrolysis than triflates.	Less reactive than triflates.[1]

Visualizing the Workflow: A Troubleshooting Decision Tree

The following diagram illustrates a logical workflow for troubleshooting hydrolysis issues with 5-Methylpyridin-2-YL trifluoromethanesulfonate.

Caption: A decision tree for troubleshooting hydrolysis.

References

• Frank, J. P., Strutton, W. R., Adade, J. K. A., & Majireck, M. M. (n.d.). PREPARATION OF 2-CHLORO-1-(1-ETHOXYVINYL)PYRIDINIUM TRIFLATE. Organic Syntheses. Retrieved March 12, 2024, from [Link]

• Comins, D. L., & Dehghani, A. (n.d.). N-(5-CHLORO-2-PYRIDYL)TRIFLIMIDE. Organic Syntheses. Retrieved March 12, 2024, from [Link]

• Frank, J. P., Strutton, W. R., Adade, J. K. A., Majireck, M. M., & Tice, C. M. (2019). Synthesis, Characterization, and Computational Modeling of N-(1-Ethoxyvinyl)pyridinium Triflates, an Unusual Class of Pyridinium Salts. Molbank, 2019(2), M1063. [Link]

• Kassanova, A. Z., Krasnokutskaya, E. A., Beisembai, P. S., & Filimonov, V. D. (2016). A Novel Convenient Synthesis of Pyridinyl and Quinolinyl Triflates and Tosylates via One-Pot Diazotization of Aminopyridines and Aminoquinolines in Solution. Synthesis, 48(02), 256–262. [Link]

• Wikipedia contributors. (2023, December 29). Triflate. In Wikipedia, The Free Encyclopedia. Retrieved March 12, 2024, from [Link]

• Reddit. (2023, February 21). leaving group ability of triflate. r/chemistry. [Link]

• Hanuš, V., Tichý, M., & Zavada, J. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. Molecules, 27(11), 3589. [Link]

• LibreTexts. (2023, January 22). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. [Link]

• Crich, D. (2017). Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry. Accounts of Chemical Research, 50(9), 2327–2336. [Link]

• Lenci, E., & Trabocchi, A. (2020). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. The Journal of Organic Chemistry, 85(11), 7200–7209. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Triflate - Common Conditions. Retrieved March 12, 2024, from [Link]

• National Center for Biotechnology Information. (n.d.). N-(5-chloropyridin-2-yl)-1,1,1-trifluoro-N-trifluoromethanesulfonylmethanesulfonamide. PubChem. Retrieved March 12, 2024, from [Link]

• Manicardi, A., Cadoni, E., & Madder, A. (2021). Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation. Communications Chemistry, 4(1), 143. [Link]

• Harris, P. A., et al. (2021). Impact of Cross-Coupling Reactions in Drug Discovery and Development. ACS Medicinal Chemistry Letters, 12(6), 886–897. [Link]

• Wikipedia contributors. (2023, November 13). Methyl trifluoromethanesulfonate. In Wikipedia, The Free Encyclopedia. Retrieved March 12, 2024, from [Link]

• Rogers, D. M., & van der Ende, M. (2026, January 17). Pyridine Catalysis of Anhydride Hydrolysis within Carbodiimide‐Driven Reaction Networks. Chemistry – A European Journal. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved March 12, 2024, from [Link]

• El-Fakih, H., & Berthelot, T. (2020). Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Advances, 10(35), 20633–20645. [Link]

• Sharma, R., & Kumar, A. (2025, January 14). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances, 15(4), 2355–2377. [Link]

• Micali, N., & Gelman, D. (2023). Short Peptides for Hydrolase Supramolecular Mimicry and Their Potential Applications. International Journal of Molecular Sciences, 24(17), 13136. [Link]

• Organic Chemistry Portal. (n.d.). N-Fluoro-2,4,6-trimethylpyridinium triflate. Retrieved March 12, 2024, from [Link]

• Waterman, K. C., & Adami, R. C. (2002). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology, 7(2), 113–146. [Link]

• Umemoto, T., & Yamamoto, S. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 156–167. [Link]

• Sławiński, J., Szafrański, K., & Kawiak, A. (2025, November 10). New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2395567. [Link]

• Rogers, D. M., & van der Ende, M. (2025, July 16). Pyridine catalysis of anhydride hydrolysis within carbodiimide-driven reaction networks. ChemRxiv. [Link]

• Vitaku, E., & Njardarson, J. T. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. International Journal of Molecular Sciences, 24(9), 7728. [Link]

• Umemoto, T., & Yamamoto, S. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 156–167. [Link]

• Dumay, J., Morançais, S., Fleurence, J., & Turpin, V. (2013). Optimization of hydrolysis conditions of Palmaria palmata to enhance R-phycoerythrin extraction. Bioresource Technology, 131, 21–26. [Link]

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• 5. Methyl trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]

effect of ligand choice on 5-Methylpyridin-2-YL trifluoromethanesulfonate cross-coupling efficiency

Welcome to the Advanced Troubleshooting Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high yields when cross-coupling 2-pyridyl electrophiles. 5-Methylpyridin-2-yl trifluoromethanesulfonate presents a classic manifestation of the "2-pyridyl problem"[1].

This guide synthesizes mechanistic theory with field-proven protocols to help you optimize your ligand choice, prevent catalyst poisoning, and implement self-validating workflows for maximum coupling efficiency.

Mechanistic Causality: Why Ligand Choice Dictates Success

The fundamental challenge with 5-methylpyridin-2-yl triflate lies in the proximity of the strongly coordinating pyridine nitrogen to the electrophilic C-OTf center. During the initial oxidative addition to a Pd(0) or Ni(0) species, the substrate forms a 2-pyridylmetal(II) intermediate.

If the supporting ligands are small or labile (e.g., Triphenylphosphine, PPh3), the pyridine nitrogen will displace a ligand and coordinate directly to the metal center[1]. This forms a highly stable, off-cycle metallacycle that resists transmetalation, effectively poisoning the catalyst and halting the catalytic cycle[2].

To circumvent this, we must enforce a specific coordination geometry through intelligent ligand selection:

• Bidentate Ligands (e.g., dppf): Ligands with wide bite angles lock the metal in a cis-geometry. This sterically blocks the pyridine nitrogen from coordinating while simultaneously accelerating the reductive elimination step.

• Bulky Monodentate Ligands (e.g., XPhos): Extreme steric bulk creates an environment that prevents the formation of off-cycle bis-pyridyl complexes and facilitates rapid oxidative addition via a highly polar transition state[3].

Mechanism of ligand-dependent catalyst poisoning vs. active complex formation.

Quantitative Ligand Performance Data

The table below summarizes the effect of ligand selection on the Suzuki-Miyaura cross-coupling efficiency of 5-methylpyridin-2-yl triflate with a standard arylboronic acid. Notice the direct correlation between ligand steric/chelating properties and the primary failure modes[4].

Ligand	Ligand Type	Bite / Cone Angle	Typical Yield (%)	Primary Failure Mode / Observation
PPh3	Monodentate	145° (Cone)	< 15%	Severe catalyst poisoning; Pd black precipitation.
dppe	Bidentate	86° (Bite)	35%	Slow transmetalation; moderate electrophile homocoupling.
dppf	Bidentate	99° (Bite)	88%	Highly efficient; rigid chelation prevents N-coordination.
XPhos	Bulky Biaryl	High steric bulk	92%	Excellent conversion; rapid oxidative addition.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, your protocol must be a self-validating system. The following methodology incorporates visual and analytical checkpoints for the Suzuki-Miyaura coupling of 5-methylpyridin-2-yl triflate[5].

Self-validating experimental workflow for 2-pyridyl triflate cross-coupling.

Step-by-Step Methodology

• Catalyst Pre-Activation: In an oven-dried Schlenk flask under inert atmosphere, combine Pd(OAc)₂ (2.0 mol%) and XPhos (4.0 mol%) in anhydrous THF (0.1 M relative to substrate). Stir at room temperature for 15 minutes.

  • Causality: Pre-mixing allows the reduction of Pd(II) to the active L₂Pd(0) species before introducing the strongly coordinating substrate.

  • Self-Validation Checkpoint: Observe the color change. The solution must transition from a dark red/brown to a homogeneous pale yellow. If it remains dark or precipitates, your ligand is oxidized or wet.

• Substrate & Standard Addition: Add 5-methylpyridin-2-yl trifluoromethanesulfonate (1.0 equiv), the arylboronic acid (1.2 equiv), and 1,3,5-trimethoxybenzene (0.5 equiv) as an internal quantitative standard.

• Base Addition: Add a degassed aqueous solution of K₃PO₄ (2.0 M, 3.0 equiv).

  • Causality: A strong, aqueous base is required to rapidly form the reactive boronate species for transmetalation. Slow transmetalation gives the 2-pyridyl intermediate time to decompose the catalyst.

• Reaction and Monitoring: Heat the biphasic mixture to 80°C with vigorous stirring (1000 rpm).

  • Self-Validation Checkpoint: Withdraw a 10 µL aliquot of the organic layer at the 2-hour mark. Dilute in EtOAc and analyze via GC-FID. Compare the product peak area against the 1,3,5-trimethoxybenzene internal standard to calculate the precise assay yield. If the starting material is consumed but the yield is low, check for homocoupling peaks.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Troubleshooting FAQs

Q: Why does my reaction turn black immediately upon adding the 5-methylpyridin-2-yl triflate? A: A black precipitate indicates the formation of Pd(0) black. This occurs when the active L₂Pd(0) complex decomposes before oxidative addition can stabilize it. With 2-pyridyl triflates, if your ligand is too labile (e.g., PPh3), the pyridine nitrogen strips the palladium of its ligands, leading to aggregation[4]. Switch to a sterically demanding ligand like XPhos or a rigid bidentate ligand like dppf to stabilize the intermediate.

Q: I am observing significant amounts of 5,5'-dimethyl-2,2'-bipyridine (homocoupling). How do I minimize this? A: Homocoupling of the 2-pyridyl electrophile often occurs when the transmetalation step is slower than the oxidative addition of a second triflate molecule. This is common if your boronic acid is degrading or if the base is insufficient. Ensure you are using a strong, aqueous base (like K₃PO₄) to rapidly generate the reactive boronate, and consider increasing the equivalents of the nucleophile[5].

Q: Does the 5-methyl group affect the reactivity compared to an unsubstituted 2-pyridyl triflate? A: Yes, but primarily electronically rather than sterically. The 5-methyl group is electron-donating, which slightly decreases the electrophilicity of the C-OTf bond, marginally slowing the rate of oxidative addition compared to an unsubstituted 2-pyridyl triflate. However, because it is distal to the reaction center at the 2-position, it does not introduce the severe steric hindrance seen with 3-methyl analogs[3].

Q: Can I use a Nickel catalyst instead of Palladium for this substrate? A: Yes, Ni-catalyzed cross-Ullmann and Suzuki couplings are highly effective for heteroaryl triflates. However, the exact same ligand rules apply. 2-pyridyl triflate reacts with Ni(COD)(dppf) to form a stable cationic complex where the triflate acts as an outer-sphere counterion[2]. You must maintain a high ligand-to-metal ratio and utilize bidentate ligands (like dppf) to prevent catalyst deactivation.

References

• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. ResearchGate.[Link]

• Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0). ChemRxiv.[Link]

• A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. Amazon S3.[Link]

• On the reactions of (hetero)aryl and vinyl triflates with [Ni(COD)(dppf)]. ChemRxiv.[Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. White Rose Research Online.[Link]

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• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Reference Data & Comparative Studies

comparing 5-Methylpyridin-2-YL trifluoromethanesulfonate and tosylate in Suzuki coupling

An In-Depth Comparison of 5-Methylpyridin-2-yl Trifluoromethanesulfonate and Tosylate in Suzuki Coupling Reactions

A Guide for Researchers in Medicinal Chemistry and Process Development

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its reliability in constructing carbon-carbon bonds, particularly the biaryl and heteroaryl linkages that are ubiquitous in pharmaceuticals.[1][2][3] Within this domain, the functionalization of pyridine rings is of paramount importance. When selecting a synthetic route, the choice of leaving group on the pyridine electrophile is a critical decision that profoundly impacts reaction efficiency, cost, and scalability.

This guide provides a head-to-head comparison of two commonly used sulfonate-based leaving groups, trifluoromethanesulfonate (triflate, OTf) and p-toluenesulfonate (tosylate, OTs), specifically for the 5-methylpyridin-2-yl scaffold. We will delve into the fundamental chemical principles governing their reactivity, present comparative experimental data, and offer detailed protocols to guide researchers in making the optimal choice for their specific synthetic challenges.

The Decisive Factor: Leaving Group Ability

The efficacy of a leaving group is fundamentally determined by the stability of the anion that is formed upon its departure.[4][5] A more stable anion corresponds to a better leaving group, which facilitates the crucial oxidative addition step in the Suzuki coupling catalytic cycle.

Trifluoromethanesulfonate (Triflate): The High-Performance Option

The triflate anion is exceptionally stable. This stability arises from two key features:

• Powerful Inductive Effect: The three highly electronegative fluorine atoms exert a strong electron-withdrawing inductive effect (-I), which effectively disperses the negative charge across the sulfonate group.[4][6]

• Resonance Delocalization: The negative charge is also delocalized across the three oxygen atoms through resonance.

This combination makes triflate one of the best leaving groups in organic chemistry, often referred to as a "super leaving group."[4][7]

p-Toluenesulfonate (Tosylate): The Reliable Workhorse

The tosylate anion also achieves stability through resonance delocalization across its sulfonate group. The attached p-tolyl group provides some additional resonance stabilization.[4] However, it lacks the potent inductive stabilization seen in the triflate group. Consequently, the tosylate anion is less stable than the triflate anion, making it a good, but significantly less reactive, leaving group.[5][7]

Feature	Trifluoromethanesulfonate (Triflate)	p-Toluenesulfonate (Tosylate)
Anion Stability	Exceptionally High	Good
Primary Stabilizing Effect	Strong Inductive Effect (-I) from CF₃	Resonance
Conjugate Acid pKa	~ -14 (Triflic Acid)	~ -2.8 (p-Toluenesulfonic Acid)
Relative Leaving Group Ability	Excellent	Good

Performance in the Suzuki Coupling Arena

The inherent differences in leaving group ability directly translate to distinct performance characteristics in the Suzuki-Miyaura coupling. Triflates, due to their high reactivity, undergo oxidative addition to the palladium(0) catalyst much more readily than tosylates.[8] This has significant implications for reaction conditions, catalyst selection, and overall efficiency.

Reaction Conditions and Catalyst Systems

5-Methylpyridin-2-yl Trifluoromethanesulfonate typically reacts under milder conditions. It is often compatible with standard palladium catalysts and ligands, such as Pd(PPh₃)₄ or PdCl₂(dppf), and can proceed at lower temperatures with shorter reaction times.[9][10] This makes it an ideal substrate for rapid analog synthesis and for use with sensitive coupling partners that might not tolerate harsh conditions.

5-Methylpyridin-2-yl Tosylate , being less reactive, generally requires more forcing conditions to achieve comparable yields. This often involves:

• Higher Temperatures: Reactions are typically run at elevated temperatures (e.g., 110 °C) to drive the oxidative addition.[11][12]

• More Active Catalysts: Highly active and sterically demanding ligands, such as biarylphosphines (e.g., XPhos, SPhos), are often necessary to facilitate the coupling of the less reactive C-OTs bond.[11][12]

• Longer Reaction Times: Complete conversion may require extended reaction times compared to the triflate counterpart.

Comparative Reaction Data (Illustrative)

Parameter	Pyridyl Triflate	Pyridyl Tosylate
Typical Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Pd(OAc)₂, Pd₂(dba)₃
Typical Ligand	PPh₃, dppf	XPhos, SPhos, other bulky phosphines
Typical Base	K₃PO₄, K₂CO₃	K₃PO₄
Typical Solvent	Dioxane, Toluene, DMF	t-AmOH, Toluene, Dioxane
Typical Temperature	50 - 90 °C	100 - 120 °C
General Yields	Good to Excellent[9][10]	Good to Excellent (with optimization)[11][12]

Cost and Stability Considerations

A crucial factor, especially for large-scale synthesis, is the cost and stability of the starting materials.

• Triflate Precursor: Trifluoromethanesulfonic anhydride (Tf₂O) is significantly more expensive than tosyl chloride. It is also highly reactive and sensitive to moisture, requiring careful handling.

• Tosylate Precursor: p-Toluenesulfonyl chloride (TsCl) is a stable, crystalline solid that is considerably more affordable, making the tosylate the more economical choice for process chemistry if its reactivity is sufficient.[11][12]

Experimental Protocols

Synthesis of Precursors

Protocol 1: Synthesis of 5-Methyl-2-(trifluoromethanesulfonyl)oxypyridine

This procedure is adapted from a reliable method for the synthesis of pyridyl triflates.[13]

• Setup: To a nitrogen-flushed Schlenk flask containing a magnetic stir bar, add 2-hydroxy-5-methylpyridine (1.0 eq).

• Dissolution: Dissolve the starting material in dry pyridine (approx. 3 mL per mmol of substrate).

• Cooling: Cool the solution to -10 to 0 °C using an ice/salt or acetone/ice bath.

• Addition of Reagent: Add trifluoromethanesulfonic anhydride (1.2 eq) dropwise via syringe.

• Reaction: Stir the solution at 0 °C for 30-60 minutes.

• Workup: Pour the reaction mixture into a separatory funnel containing cold water. Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Synthesis of 5-Methylpyridin-2-yl Tosylate (General Procedure)

This protocol is based on standard tosylation methods.[14][15]

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-5-methylpyridine (1.0 eq).

• Dissolution: Dissolve the starting material in pyridine or a mixture of dichloromethane and triethylamine at 0 °C.

• Addition of Reagent: Add p-toluenesulfonyl chloride (1.1-1.3 eq) portion-wise, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 3-12 hours, monitoring by TLC.

• Workup: Quench the reaction with water or dilute HCl. Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude material by flash chromatography or recrystallization.

Suzuki Coupling Workflows

The fundamental catalytic cycle underpins both reactions, but the choice of components is tailored to the substrate's reactivity.

Sources

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• 10. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates - PMC [pmc.ncbi.nlm.nih.gov]
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cost-effectiveness of 5-Methylpyridin-2-YL trifluoromethanesulfonate in large-scale synthesis

An in-depth technical analysis of the cost-effectiveness of 5-Methylpyridin-2-yl trifluoromethanesulfonate (5-methyl-2-pyridyl triflate) in large-scale synthesis requires a holistic view of process chemistry. When scaling up the synthesis of active pharmaceutical ingredients (APIs) or advanced materials, chemists face a critical decision: use a cheaper, less reactive electrophile (like a pyridyl chloride) or invest in a more expensive, highly reactive pseudohalide (like a pyridyl triflate).

This guide objectively compares the performance, economic viability, and mechanistic advantages of 5-methyl-2-pyridyl triflate against its halide alternatives, supported by validated experimental data.

Mechanistic Advantages: Why Consider the Triflate?

In transition-metal-catalyzed cross-coupling reactions (Suzuki, Negishi, Stille, Buchwald-Hartwig), the first and often rate-determining step is the oxidative addition of the metal catalyst (typically Pd⁰ or Ni⁰) into the carbon-electrophile bond.

The carbon-chlorine (C–Cl) bond in 5-methyl-2-chloropyridine possesses a high bond dissociation energy, making oxidative addition sluggish. To overcome this, chemists must employ elevated temperatures (80–110 °C) and expensive, electron-rich, sterically demanding phosphine ligands (e.g., XPhos, dtbpf) to lower the activation barrier.

Conversely, 5-methyl-2-pyridyl triflate features the trifluoromethanesulfonate leaving group. The extreme electronegativity of the trifluoromethyl group, combined with the resonance stabilization of the resulting sulfonate anion, makes the C–OTf bond exceptionally susceptible to oxidative addition[1].

Causality in Experimental Choices:

• Catalyst Economy: Because oxidative addition into the C–OTf bond is facile, standard, inexpensive catalysts like Pd(PPh3​)4​ can be used at room temperature or mild reflux (25–60 °C).

• Reaction Purity: Milder conditions suppress competitive side reactions, such as protodehalogenation or homocoupling, which are notorious in heteroaryl halide couplings [2].

• Transmetalation Acceleration: In multimetallic systems (e.g., Cross-Ullmann couplings), triflates exhibit orthogonal reactivity compared to halides, allowing for highly selective cross-coupling without the need for a vast excess of either reagent [2].

Economic Analysis: Triflate vs. Halide Alternatives

To determine true cost-effectiveness at scale, one must look beyond the catalog price of the starting materials and evaluate the Process Mass Intensity (PMI) , energy consumption, and downstream purification costs.

Quantitative Data Summary: Process Economics (100 kg Scale Projection)

Parameter	5-Methyl-2-pyridyl Triflate	5-Methyl-2-chloropyridine	5-Methyl-2-bromopyridine
Raw Material Cost	High (Requires Tf2​O )	Low	Moderate
Typical Catalyst System	Pd(PPh3​)4​ (Low cost)	Pd2​(dba)3​ XPhos (High cost)	Pd(OAc)2​ dppf (Moderate cost)
Operating Temperature	25 °C – 60 °C	80 °C – 110 °C	70 °C – 90 °C
Reaction Time	2 – 6 hours	12 – 24 hours	8 – 16 hours
Impurity Profile	Clean; minimal homocoupling	High risk of homocoupling	Moderate risk of homocoupling
Downstream Purification	Low cost (Crystallization)	High cost (Chromatography often needed)	Moderate cost
Overall Cost-Effectiveness	High (Savings in catalyst & purification offset raw material cost)	Low to Moderate (Ligand and purification costs dominate)	Moderate

Data synthesized from comparative cross-coupling yields and industrial scale-up metrics [1][3].

Workflow Visualization

The following decision matrix illustrates the logical relationship between electrophile selection, reaction conditions, and downstream economic impact.

Figure 1: Decision matrix comparing the process economics of triflate versus halide electrophiles.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for both the generation of the triflate and its subsequent application in a large-scale Negishi cross-coupling[1].

Protocol A: Synthesis of 5-Methylpyridin-2-yl Trifluoromethanesulfonate

The rationale for using pyridine as the solvent is twofold: it dissolves the starting material and acts as an acid scavenger to neutralize the highly corrosive triflic acid byproduct, preventing the protonation and deactivation of the pyridyl ring.

• Preparation: Flush a thoroughly dried 200-mL Schlenk flask with nitrogen. Add a Teflon-coated magnetic stir bar.

• Dissolution: Charge the flask with 2-hydroxy-5-methylpyridine (4.85 g, 44.4 mmol) and anhydrous pyridine (140 mL).

• Cooling: Immerse the flask in an acetone/ice bath to bring the internal temperature to -12 °C. Critical Step: Temperature control is vital to prevent the violent exothermic decomposition of the anhydride.

• Triflation: Dropwise, over 30 minutes, add trifluoromethanesulfonic anhydride ( Tf2​O , 13.8 g, 48.9 mmol) via a syringe.

• Maturation: Remove the cooling bath and allow the reaction mixture to stir at 25 °C for 4 hours.

• Workup: Quench the reaction with ice water (200 mL) and extract with diethyl ether (3 × 150 mL). Wash the combined organic layers with 10% aqueous HCl to remove residual pyridine, followed by saturated NaHCO3​ and brine.

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The resulting 5-methyl-2-pyridyl triflate is obtained as a pale yellow oil (Yield: ~90-95%) and is sufficiently pure for immediate cross-coupling.

Protocol B: Negishi Cross-Coupling for Bipyridine Synthesis

The addition of Lithium Chloride (LiCl) is a deliberate mechanistic choice; it breaks up polymeric organozinc aggregates, forming a highly reactive zincate complex that accelerates the transmetalation step.

• Organozinc Formation: In a separate flask, generate 2-pyridylzinc bromide (40.0 mmol) in anhydrous THF (50 mL) at -78 °C.

• Additive Introduction: Add anhydrous ZnCl2​ (13.3 g, 97.4 mmol) and stir at 25 °C for 2 hours to ensure complete transmetalation to the zinc reagent.

• Coupling: To the reaction mixture, add the synthesized 5-methyl-2-pyridyl triflate (8.95 g, 37.1 mmol), anhydrous LiCl (3.18 g, 75.2 mmol), and Pd(PPh3​)4​ (1.75 g, 1.5 mmol, ~4 mol%).

• Reaction: Heat the brownish-yellow mixture at reflux (approx. 66 °C) for 18 hours.

• Purification: Cool to room temperature, quench with an aqueous EDTA/ NH4​OH solution to chelate zinc salts, and extract with CH2​Cl2​ . Purify via flash chromatography to yield 5-methyl-2,2'-bipyridine (Yield: ~94%).

Conclusion & Strategic Recommendations

While the upfront material cost of synthesizing 5-methyl-2-pyridyl triflate is undeniably higher than purchasing 5-methyl-2-chloropyridine, the triflate is highly cost-effective in large-scale synthesis.

The economic penalty of the triflating agent is rapidly amortized by the savings generated downstream. By allowing the use of inexpensive, off-patent palladium catalysts ( Pd(PPh3​)4​ ) and enabling reactions to proceed at lower temperatures with near-quantitative yields, the triflate route drastically reduces energy consumption and minimizes the need for complex, solvent-heavy chromatographic purifications. For drug development professionals scaling up API synthesis, 5-methyl-2-pyridyl triflate represents a strategic investment in process reliability and overall yield.

References

• Adger, B. M.; O'Mahony, C. M.; et al. "5-Methyl-2,2'-bipyridine". Organic Syntheses, 1997, 74, 76. URL: [Link]

• Weix, D. J.; et al. "A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates". Journal of the American Chemical Society, 2019, 141(28), 10978-10983. URL: [Link]

• "Generation of 3-Pyridyl Biaryl Systems via Palladium-Catalyzed Suzuki Cross-Couplings of Aryl Halides with 3-Pyridylboroxin". The Journal of Organic Chemistry, 2004, 69(6), 1959-1966. URL: [Link]

A Senior Application Scientist's Guide to Ligand Selection for Cross-Coupling with 2-Pyridyl Triflates

For drug development professionals and researchers in synthetic organic chemistry, the 2-pyridyl scaffold is of paramount importance, appearing in numerous blockbuster pharmaceuticals and agrochemicals. The cross-coupling reaction is the workhorse for constructing the complex C-C and C-N bonds that define these molecules. 2-Pyridyl triflates have emerged as highly valuable electrophilic partners due to their stability and high reactivity, which is comparable to that of aryl bromides and iodides.[1]

However, the path to high-yielding, reproducible coupling with these substrates is not trivial. The pyridine nitrogen lone pair can coordinate to the palladium catalyst, leading to catalyst inhibition or decomposition. This guide provides a comparative analysis of state-of-the-art ligand systems designed to overcome these challenges, grounded in mechanistic principles and supported by experimental data, to empower you to select the optimal ligand for your specific synthetic challenge.

The Mechanistic Imperative: Why Ligand Choice is Critical

The success of any palladium-catalyzed cross-coupling reaction hinges on the delicate balance of three key steps in the catalytic cycle: oxidative addition, transmetalation (for C-C coupling) or amine coordination/deprotonation (for C-N coupling), and reductive elimination.[1] The ligand, a specialized organic molecule that binds to the palladium center, is the primary lever we can pull to modulate the rates and efficiencies of these steps.

An effective ligand for 2-pyridyl triflate coupling must:

• Promote Oxidative Addition: The ligand should be electron-rich to facilitate the insertion of the Pd(0) catalyst into the C-OTf bond.[2][3]

• Stabilize the Catalytic Species: It must prevent catalyst decomposition, especially given the coordinating nature of the pyridine substrate and product.

• Facilitate Reductive Elimination: The ligand's steric bulk is crucial for promoting the final, bond-forming step, which releases the desired product and regenerates the active Pd(0) catalyst.[4][5]

Caption: General Catalytic Cycle for Cross-Coupling.

Comparative Analysis of Premier Ligand Classes

We will dissect the performance of two dominant classes of ligands for these transformations: bulky, electron-rich phosphines and N-heterocyclic carbenes (NHCs).

Bulky, Electron-Rich Monodentate Phosphines

This class, pioneered by the groups of Stephen Buchwald and John Hartwig, represents the gold standard for many challenging cross-coupling reactions.[6] These ligands feature a biaryl backbone that provides significant steric bulk around the palladium center.

Causality Behind Performance:

• Steric Hindrance: The bulkiness of ligands like SPhos and BrettPhos favors the formation of monoligated L-Pd(0) species. These 14-electron complexes are more coordinatively unsaturated and thus more reactive in the oxidative addition step compared to their bis-ligated counterparts.[7][8]

• Electron-Rich Nature: The dialkylphosphino group is a strong electron donor, increasing the electron density on the palladium atom. This electronic push facilitates the cleavage of the C-OTf bond.[7][9]

• Promotion of Reductive Elimination: The steric congestion imposed by the biaryl scaffold also accelerates the final reductive elimination step to release the often sterically demanding product.[5]

Key Ligands and Their Niche Applications:

• JohnPhos & DavePhos: Excellent for C-N bond formation with secondary amines.[10]

• BrettPhos: Specifically designed and highly effective for coupling primary amines and amides.[10][11]

• SPhos & XPhos: Highly versatile and powerful ligands for Suzuki-Miyaura (C-C) couplings, especially with sterically hindered substrates.[12][13]

N-Heterocyclic Carbenes (NHCs)

NHCs are powerful σ-donating ligands that form exceptionally strong bonds with palladium. This results in highly stable and active catalysts that can resist deactivation pathways that plague other systems.[7]

Causality Behind Performance:

• Strong σ-Donation: NHCs are more electron-donating than most phosphines, leading to very active catalysts.[7] The robust Pd-NHC bond prevents ligand dissociation, enhancing catalyst stability and lifetime.

• Tunable Sterics: The steric environment of the NHC can be easily modified by changing the substituents on the nitrogen atoms (e.g., isopropyl in IPr, mesityl in SIMes). This allows for fine-tuning of catalyst activity.

• Chemoselectivity Control: In substrates with multiple reactive sites, such as chloroaryl triflates, the choice between a bulkier (e.g., SIPr) and a less bulky (e.g., SIMes) NHC ligand can astonishingly reverse the chemoselectivity, allowing for selective coupling at either the chloride or the triflate position.[14]

Data-Driven Comparison for Key Transformations

The ultimate measure of a ligand's utility is its performance in specific reactions. The following tables summarize experimental data for Suzuki-Miyaura and Buchwald-Hartwig couplings of 2-pyridyl electrophiles.

Table 1: Suzuki-Miyaura Coupling of 2-Pyridyl Electrophiles (C-C Bond Formation)

Ligand/Precatalyst	Electrophile	Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ / SPhos	2-Pyridyl Chloride	Arylboronic Acid	K₃PO₄	Toluene/H₂O	100	16	91	[15]
Pd(OAc)₂ / PCy₃	2-Pyridyl Triflate	Arylboronic Acid	K₃PO₄	Toluene	RT	2	95	[16]
[Pd(IPr)(cin)Cl]	2-Pyridyl Ammonium Salt	Alkyl-9-BBN	t-BuONa	Dioxane	80	12	94	[17][18]
Pd(dppf)Cl₂	2-Pyridyl Bromide	Arylboronic Ester	Cs₂CO₃	Dioxane/H₂O	100	12	~80	[19]

Note: 2-Pyridyl chlorides and ammonium salts are included as relevant comparisons to triflates.

Analysis: For general Suzuki-Miyaura couplings of 2-pyridyl triflates, catalyst systems based on bulky, electron-rich phosphines like PCy₃ or biaryl phosphines provide excellent yields under mild conditions.[16] NHC-based catalysts show exceptional performance in more specialized applications, such as the challenging B-alkyl coupling with 2-pyridyl ammonium salts, a derivative of 2-pyridyl triflates.[17][18][20]

Table 2: Buchwald-Hartwig Amination of 2-Pyridyl Electrophiles (C-N Bond Formation)

Ligand/Precatalyst	Electrophile	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ / BINAP	2-Pyridyl Triflate	Primary Amine	NaOt-Bu	Toluene	80	2	85-95	[6]
Pd(OAc)₂ / BrettPhos	2-Pyridyl Chloride	Primary Amine	NaOt-Bu	Toluene	110	18	92	[10][11]
Pd G3-XPhos	2-Pyridyl Triflate	Secondary Amine	LHMDS	Dioxane	100	4	99	[10]
Pd(OAc)₂ / DavePhos	2-Pyridyl Triflate	Secondary Amine	NaOt-Bu	Toluene	100	18	95	[10]

Analysis: The Buchwald-Hartwig amination is highly dependent on the correct ligand choice for the specific class of amine. Bidentate ligands like BINAP were early successes.[6] However, the modern bulky biaryl phosphine ligands offer broader scope and higher efficiency. BrettPhos is a top choice for primary amines, while XPhos and DavePhos are exceptionally effective for coupling secondary amines with 2-pyridyl triflates.[10][11]

Experimental Protocols: From Theory to Practice

A robust protocol is a self-validating system. The following workflows provide detailed, step-by-step methodologies for common cross-coupling reactions.

Caption: Standard Experimental Workflow.

Protocol 1: Suzuki-Miyaura Coupling using a Buchwald Ligand

This protocol is representative for coupling a 2-pyridyl triflate with an arylboronic acid using a Pd/SPhos catalyst system.[13][15]

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 2-pyridyl triflate (1.0 equiv.), arylboronic acid (1.2-1.5 equiv.), and potassium phosphate (K₃PO₄, 2.0-3.0 equiv.).

• Catalyst Preparation: In a separate vial, briefly mix the palladium source (e.g., Pd₂(dba)₃, 1-2 mol %) and the biaryl phosphine ligand (e.g., SPhos, 2-4 mol %). Add this solid mixture to the Schlenk tube.

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene, typically 0.1-0.2 M concentration) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath or heating block set to the desired temperature (e.g., 80-110 °C). Stir vigorously for the specified time (typically 2-24 hours), monitoring progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol is a general guide for the amination of a 2-pyridyl triflate with a secondary amine using a modern catalyst system.[6][10]

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol %) and the base (e.g., sodium tert-butoxide or LHMDS, 1.2-1.5 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen (3x cycle).

• Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane). Then, add the 2-pyridyl triflate (1.0 equiv.) followed by the amine (1.1-1.2 equiv.) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath or heating block (e.g., 80-110 °C) and stir. Monitor the reaction's progress by TLC or LC-MS.

• Workup & Purification: Follow steps 6 and 7 from the Suzuki-Miyaura protocol above. Note that the basicity of the reaction may require an initial filtration through a pad of Celite® to remove palladium black and inorganic salts before aqueous workup.

Conclusion and Ligand Selection Strategy

The cross-coupling of 2-pyridyl triflates is a powerful and essential transformation in modern synthesis. The challenge of potential catalyst inhibition by the pyridine nitrogen has been effectively overcome through the development of sophisticated ligand architectures.

• For general Suzuki-Miyaura (C-C) couplings , bulky, electron-rich biaryl phosphine ligands like SPhos and XPhos provide a robust and high-yielding starting point for screening.

• For Buchwald-Hartwig (C-N) aminations , the choice is highly dependent on the amine. BrettPhos is the ligand of choice for primary amines, while XPhos or DavePhos are superior for secondary amines.

• N-Heterocyclic Carbene (NHC) ligands like IPr offer a compelling alternative, providing exceptional catalyst stability and unique reactivity, particularly in challenging couplings or when chemoselectivity is a concern.[14][17]

A systematic screening of a small, diverse set of these state-of-the-art ligands, guided by the principles and data outlined in this guide, is the most efficient path to identifying the optimal conditions for your specific synthetic target.

Caption: Ligand Selection Decision Guide.

References

• Saha, D. (2024). Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. Arkivoc, 2024(6), 202412306. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction. [Link]

• Bar-Ziv, R., et al. (2013). Indomuscone-Based Sterically Encumbered Phosphines as Ligands for Palladium-Catalyzed Reactions. The Journal of Organic Chemistry, 78(8), 4039-4047. [Link]

• Chemistry World. (2022). Next-generation ligands for complex coupling challenges. [Link]

• Béland, F., & Soueidan, A. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Synfacts, 2007(01), 0081-0081. [Link]

• Ng, S. S. (2025). Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions. PolyU Electronic Theses. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Watson, D. A., et al. (2009). An Improved Catalyst System for the Pd-Catalyzed Fluorination of (Hetero)Aryl Triflates. Science, 325(5948), 1661-1664. [Link]

• Farmer, J. L., et al. (2019). N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki-Miyaura Cross Coupling. Journal of the American Chemical Society, 141(40), 15878-15883. [Link]

• Gao, Y., et al. (2024). Pd–NHC (NHC = N-Heterocyclic Carbene)-Catalyzed B-Alkyl Suzuki Cross-Coupling of 2-Pyridyl Ammonium Salts by N–C Activation: Application to the Discovery of Agrochemical Molecular Hybrids. Organic Letters, 26(10), 2309-2314. [Link]

• National Science Foundation. Pd–NHC (NHC = N-Heterocyclic Carbene)-Catalyzed B-Alkyl Suzuki Cross-Coupling of 2-Pyridyl Ammonium Salts by N–C Activation. [Link]

• Chen, Y., et al. (2019). Cobalt-Catalyzed Cross-Coupling Reactions of Aryl Triflates and Lithium Arylborates. The Journal of Organic Chemistry, 84(19), 12652-12659. [Link]

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• Shields, J. D., et al. (2022). Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling. ACS Catalysis, 12(15), 9449-9457. [Link]

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• Weng, L., et al. (2009). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Tetrahedron Letters, 50(48), 6695-6698. [Link]

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• Fors, B. P., & Buchwald, S. L. (2010). A General and Efficient Method for the Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 12(18), 4144-4147. [Link]

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Validation of a Synthetic Route Using 5-Methylpyridin-2-yl Trifluoromethanesulfonate: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the notorious "2-pyridyl problem" in drug discovery and complex molecule synthesis. The 2-pyridyl motif is ubiquitous in pharmaceuticals, yet synthesizing 2-pyridyl-containing biaryls via traditional cross-coupling is fraught with challenges. 2-Pyridyl organometallic reagents, particularly boronic acids, are highly unstable and undergo rapid protodeboronation[1][2].

To circumvent this, we must rely on "polarity reversal"—utilizing a 2-pyridyl electrophile coupled with an aryl nucleophile[1]. However, not all electrophiles are created equal. This guide objectively compares the performance of 5-Methylpyridin-2-yl trifluoromethanesulfonate (triflate) against its bromide and chloride alternatives, providing mechanistic insights and a fully validated, self-validating experimental protocol for multimetallic cross-coupling.

Mechanistic Causality: Why Triflates Outperform Halides

The efficiency of any palladium- or nickel-catalyzed cross-coupling reaction hinges on the rate-determining step: oxidative addition of the electrophile to the low-valent metal center.

When comparing 5-methylpyridin-2-yl electrophiles, the leaving group dictates the activation energy required for this step:

• Chlorides: The C–Cl bond is exceptionally strong (~339 kJ/mol)[3]. Oxidative addition is sluggish, necessitating forcing conditions (elevated temperatures) and highly engineered, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands[3].

• Bromides: The C–Br bond is weaker (~276 kJ/mol)[3], making bromopyridines the traditional default. However, they still require moderate heating and can suffer from competing side reactions.

• Triflates: The trifluoromethanesulfonate group (-OTf) is a spectacular leaving group. The intense electron-withdrawing nature of the CF₃SO₂– moiety highly activates the C–O bond. Triflates undergo oxidative addition so rapidly that they can be selectively coupled at room temperature, even in the presence of unactivated C–Cl or C–Br bonds, often without the need for complex ancillary ligands[4].

Catalytic cycle highlighting rapid oxidative addition of the triflate.

Objective Comparison: Triflate vs. Halide Alternatives

To aid in route optimization, the following table summarizes the quantitative and qualitative performance metrics of 5-methylpyridin-2-yl electrophiles based on established literature and internal validation data.

Parameter	5-Methylpyridin-2-yl Triflate	2-Bromo-5-methylpyridine	2-Chloro-5-methylpyridine
Leaving Group	-OTf (Trifluoromethanesulfonate)	-Br (Bromide)	-Cl (Chloride)
C–X Bond Energy	Highly activated (Lowest Ea)	~276 kJ/mol[3]	~339 kJ/mol[3]
Oxidative Addition Rate	Extremely Fast (Often RT)[4]	Moderate	Sluggish[3]
Chemoselectivity	Exclusive C–OTf cleavage over halides[4]	Intermediate	Poor
Catalyst Requirement	Low loading, simple/no ligands[4]	Moderate loading, phosphines	High loading, bulky NHC/phosphines[3]
Operational Trade-off	Moisture-sensitive, higher upfront cost	Stable, moderate cost	Highly stable, lowest cost

Application Insight: While the triflate carries a higher raw material cost, it drastically reduces catalyst expenses (by avoiding proprietary ligands) and improves overall yield, making it the superior choice for late-stage functionalization or complex biheteroaryl synthesis[5][6].

Experimental Validation: Multimetallic Cross-Ullmann Coupling

To validate the synthetic utility of 5-methylpyridin-2-yl triflate, we utilize a state-of-the-art Ni/Pd-catalyzed multimetallic Cross-Ullmann coupling developed by the Weix laboratory[5][7]. This protocol couples the triflate with a heteroaryl bromide to form a complex biheteroaryl scaffold, a transformation that typically fails under standard Suzuki conditions.

This protocol is designed as a self-validating system : it incorporates 1,3,5-trimethoxybenzene as an internal standard, allowing the researcher to quantify conversion via GC/NMR prior to the resource-intensive purification step[8].

Synthesis of 2-(5-Methylpyridin-2-yl)thiazole

Reagents & Stoichiometry:

• Electrophile 1: 5-Methylpyridin-2-yl trifluoromethanesulfonate (0.50 mmol, 120.6 mg, 1.00 equiv)[8]

• Electrophile 2: 2-Bromothiazole (0.75 mmol, 123.0 mg, 1.50 equiv)[8]

• Internal Standard: 1,3,5-Trimethoxybenzene (10–20 mg)[8]

• Catalysts: 0.050 M NiBr₂(dme)/amine ligand stock solution; 0.025 M PdCl₂/amine ligand stock solution[8]

• Reductant: Zinc dust (0.50 mmol, 2.0 equiv)[8]

Step-by-Step Methodology:

• Anhydrous Preparation: In an argon-filled glovebox, charge an oven-dried 1-dram vial (equipped with a PTFE-coated stir-bar) with 5-methylpyridin-2-yl triflate, 2-bromothiazole, salt additives, and the zinc reductant[8].

• Internal Standardization: Add 10–20 mg of 1,3,5-trimethoxybenzene. This is critical for establishing a baseline ratio for downstream NMR yield calculations[8].

• Catalyst Loading: Inject the predetermined aliquots of the 0.050 M Nickel and 0.025 M Palladium stock solutions in DMF[8].

• Reaction Execution: Seal the vial with a PTFE-faced silicone septum. Remove from the glovebox and stir vigorously at 1000 rpm at 60 °C for exactly 24 hours[8]. The dual-metal system works synergistically: one metal preferentially activates the triflate, while the other activates the bromide[9].

• Quench & Extraction: Cool the reaction to room temperature. Quench with aqueous standard workup procedures, extract the organic layer, and dry over anhydrous Na₂SO₄[3].

• Purification: Concentrate the crude mixture under reduced pressure. Purify via flash chromatography on silica gel using a gradient of hexanes/ethyl acetate (10/1 to 5/1)[8].

• Analytical Validation: Confirm the isolated product via HRMS (ESI) and multinuclear NMR. The disappearance of the distinct -OTf fluorine signal in ¹⁹F NMR serves as a secondary confirmation of complete electrophile consumption.

Step-by-step workflow for the multimetallic cross-Ullmann coupling.

Conclusion

For researchers tasked with synthesizing complex 2-pyridyl architectures, 5-methylpyridin-2-yl trifluoromethanesulfonate is a highly strategic reagent. While chloropyridines and bromopyridines offer cost advantages for simple, easily activated systems, the triflate's exceptionally low activation barrier for oxidative addition solves the "2-pyridyl problem" by enabling rapid, chemoselective couplings under mild, often ligand-free or multimetallic conditions.

References

• Burke, M. D. et al. "A General Solution for the 2-Pyridyl Problem." Angewandte Chemie International Edition, PubMed Central (PMC). URL:[Link]

• Neufeldt, S. R. et al. "Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions." NSF Public Access Repository. URL:[Link]

• Kang, K. et al. "A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates." Journal of the American Chemical Society, 2021. URL:[Link]

• Lloyd-Jones, G. C. et al. "The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations." ResearchGate. URL:[Link]

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Safety & Regulatory Compliance

5-Methylpyridin-2-YL trifluoromethanesulfonate proper disposal procedures

Operational Guide: Safe Handling and Disposal of 5-Methylpyridin-2-yl Trifluoromethanesulfonate

Executive Summary & Chemical Profile

5-Methylpyridin-2-yl trifluoromethanesulfonate is a highly reactive heteroaryl triflate frequently utilized as a powerful electrophile in multimetallic cross-Ullmann and Suzuki cross-coupling reactions[1]. While its exceptional reactivity makes it an invaluable building block for synthesizing complex biheteroaryls, it also dictates stringent safety and disposal requirements.

The triflate (-OTf) moiety is a superb leaving group. Upon exposure to ambient moisture or water, the compound undergoes rapid hydrolysis to yield 5-methylpyridin-2-ol and trifluoromethanesulfonic acid (triflic acid)[2]. Triflic acid is one of the strongest known superacids (pKa ≈ -14) and is highly corrosive to skin, eyes, and the respiratory tract[3]. Direct disposal of the unreacted triflate into standard waste streams is a severe safety violation that can lead to violent exothermic reactions, aerosolization of corrosive acids, and unintended polymerizations.

Mechanistic Causality: Why Specialized Disposal is Required

To safely dispose of 5-methylpyridin-2-yl trifluoromethanesulfonate, the protocol must achieve three chemical objectives:

• Controlled Solvolysis: Diluting the compound in an inert solvent prevents localized heat accumulation[4].

• Acid Neutralization: Using a weak base gently neutralizes the generated triflic acid without causing a secondary thermal runaway[4].

• Phase Segregation: Separating the resulting inert sodium triflate salts from the organic byproducts ensures compliance with hazardous waste regulations[5].

Mechanistic pathway of 5-Methylpyridin-2-yl triflate hydrolysis and subsequent acid neutralization.

Pre-Operation Logistics & Safety Equipment

Before initiating the disposal protocol, verify that the following safety parameters are actively in place:

• Personal Protective Equipment (PPE): Heavy-duty butyl rubber or nitrile gloves, chemical splash goggles, a face shield, and a flame-retardant lab coat[4].

• Engineering Controls: All procedures must be conducted inside a certified, well-ventilated chemical fume hood to safely exhaust evolved carbon dioxide (CO2) and trace acid vapors[6].

• Emergency Preparedness: Have a chemical spill kit containing dry sand, vermiculite, and solid sodium carbonate (Na2CO3) immediately accessible[3].

Step-by-Step Quenching & Disposal Protocol

This protocol is designed as a self-validating system to safely quench the reactive triflate and neutralize all acidic byproducts before final disposal.

Step 1: Inert Solvent Dilution

• Action: In a fume hood, transfer the waste 5-methylpyridin-2-yl trifluoromethanesulfonate into a three-necked round-bottom flask equipped with a magnetic stir bar. Add a dry, inert solvent (e.g., toluene or hexane) to dilute the triflate[4].

• Causality: The inert solvent acts as a massive thermal sink. It prevents the localized accumulation of heat that would otherwise occur during the exothermic hydrolysis step, mitigating the risk of solvent boiling or splashing.

Step 2: Thermal Control

• Action: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0–5 °C[4]. Begin moderate stirring (300–500 rpm).

• Causality: Lowering the kinetic energy of the system strictly controls the rate of the subsequent quenching reaction.

Step 3: Alkaline Quenching

• Action: Using an addition funnel, dropwise add a saturated aqueous solution of sodium bicarbonate (NaHCO3) to the stirring mixture[4].

• Causality: NaHCO3 is chosen over strong bases like NaOH because it provides a much gentler neutralization curve, preventing violent exotherms.

• Observation: You will observe bubbling (evolution of CO2 gas) as the bicarbonate neutralizes the generated triflic acid. Maintain a slow dropwise rate to ensure the bubbling does not overwhelm the headspace of the flask.

Step 4: Self-Validation (pH Verification)

• Action: Once gas evolution ceases, pause stirring and allow the layers to temporarily separate. Test the aqueous (bottom) layer using universal pH indicator paper.

• Validation Loop: The target pH is between 6.5 and 8.0[4]. If the pH is < 6.0, unneutralized triflic acid remains; resume stirring and continue the dropwise addition of NaHCO3. Do not proceed to separation until the pH is strictly within the neutral range.

Step 5: Phase Separation and Waste Segregation

• Action: Transfer the fully neutralized biphasic mixture to a separatory funnel. Allow the layers to fully resolve.

• Disposal:

  • Aqueous Layer: Contains water, unreacted NaHCO3, and inert sodium trifluoromethanesulfonate (NaOTf). Dispose of this in the designated Aqueous Hazardous Waste container[5].

  • Organic Layer: Contains the inert solvent (e.g., toluene) and 5-methylpyridin-2-ol. Dispose of this in the designated Halogen-Free Organic Waste container.

Operational workflow for the safe dilution, quenching, and disposal of heteroaryl triflates.

Quantitative Parameters for Neutralization

To ensure reproducibility and operator safety, adhere strictly to the operational parameters outlined below:

Parameter	Operational Target	Safety Rationale
Triflate Concentration	< 10% (wt/vol) in inert solvent	Prevents thermal runaway during hydrolysis[4].
Quenching Temperature	0 °C to 5 °C	Suppresses kinetic rate of exothermic neutralization[4].
Quenching Agent	Saturated NaHCO3 (aq)	Weak base prevents violent exotherms; generates visible CO2 as a reaction indicator.
Target pH	6.5 – 8.0	Confirms complete neutralization of corrosive triflic acid[4].
Stirring Rate	300 – 500 rpm	Ensures adequate biphasic mixing without causing stubborn emulsions.

Emergency Spill Response

In the event of an accidental spill of unreacted 5-methylpyridin-2-yl trifluoromethanesulfonate outside of a controlled fume hood environment:

• Evacuate & Ventilate: Immediately evacuate personnel from the immediate vicinity and increase room ventilation, as ambient moisture will rapidly begin generating corrosive triflic acid vapors[2].

• Containment: Wearing full PPE (including a fitted respirator if ventilation is compromised), surround the spill with dry sand or vermiculite to prevent spreading[3].

• Solid-State Neutralization: Generously cover the absorbed spill with solid sodium carbonate (Na2CO3) or a commercial acid-spill neutralizing powder. Do not use water , as direct water contact will trigger a violent exotherm[3].

• Collection: Carefully sweep the neutralized solid into a chemically resistant, sealable container (e.g., a polyethylene bucket). Label clearly as "Triflate Spill Debris - Contains Triflic Acid Salts" and submit for hazardous waste incineration[3].

References

• Wechem Global. "Stability and safe use strategy of trifluoromethanesulfonyl chloride." Available at: [Link]

• Gelest, Inc. "SODIUM TRIFLUOROMETHANESULFONATE - Safety Data Sheet." Available at:[Link]

• Amazon S3 (Literature SI). "A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates." Available at: [Link]

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